Methyl 2-hydroxy-5-(methoxymethoxy)benzoate

• CAS: 91062-21-4

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 2-hydroxy-5-(methoxymethoxy)benzoate (CAS: 91062-21-4)

This guide provides a comprehensive technical overview of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate, a key intermediate in modern organic synthesis, particularly within the realm of drug discovery and development. This document is intended for researchers, scientists, and professionals in the pharmaceutical and chemical industries, offering in-depth insights into its synthesis, properties, and applications, grounded in established scientific principles and field-proven methodologies.

Introduction: A Versatile Building Block

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is a selectively protected derivative of methyl 2,5-dihydroxybenzoate. The strategic introduction of the methoxymethyl (MOM) ether protecting group onto the 5-position hydroxyl group while leaving the 2-position hydroxyl free is a critical manipulation in multi-step syntheses. This selective protection allows for regioselective reactions at other positions of the aromatic ring or at the free hydroxyl and carboxyl groups, making this compound a valuable precursor for a variety of complex molecules.

The core utility of this compound lies in the stability of the MOM group under a range of reaction conditions, coupled with its facile and selective removal under acidic conditions.[1][2] This "protect-transform-deprotect" strategy is a cornerstone of modern organic synthesis, enabling the construction of intricate molecular architectures with high precision.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and spectral properties of a synthetic intermediate is paramount for its effective use and for in-process control.

Physicochemical Properties

Property	Value	Source
CAS Number	91062-21-4	[3]
Molecular Formula	C₁₀H₁₂O₅	[3]
Molecular Weight	212.20 g/mol
Appearance	Liquid
Purity	Typically ≥97%
Storage Temperature	4°C, under inert atmosphere (e.g., Nitrogen)

Spectroscopic Data

The following data are representative of the characterization of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate and are essential for its identification and quality control.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum provides a definitive fingerprint of the molecule. Key expected signals include:

  • A singlet for the methyl ester protons (-COOCH₃) around 3.9 ppm.

  • A singlet for the methoxy protons of the MOM group (-OCH₃) around 3.5 ppm.

  • A singlet for the methylene protons of the MOM group (-OCH₂O-) around 5.2 ppm.

  • Distinct aromatic proton signals corresponding to the trisubstituted benzene ring.

  • A downfield singlet for the phenolic hydroxyl proton (-OH), which may be broad and its chemical shift can be concentration-dependent.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum confirms the carbon framework of the molecule. Expected key signals include:

  • A signal for the ester carbonyl carbon (-COO-) around 170 ppm.

  • Signals for the aromatic carbons, with those attached to oxygen appearing at lower field.

  • A signal for the methylene carbon of the MOM group (-OCH₂O-) around 95 ppm.

  • Signals for the methoxy carbon of the MOM group and the methyl ester carbon around 56 ppm and 52 ppm, respectively.

• FTIR (Fourier-Transform Infrared Spectroscopy): The IR spectrum reveals the presence of key functional groups.

  • A broad absorption band in the region of 3200-3400 cm⁻¹ corresponding to the O-H stretching of the phenolic hydroxyl group.

  • A strong, sharp absorption band around 1680-1700 cm⁻¹ due to the C=O stretching of the ester carbonyl group.

  • C-O stretching bands in the fingerprint region (around 1000-1300 cm⁻¹) associated with the ester, ether, and phenol moieties.

  • Aromatic C-H and C=C stretching absorptions.

• MS (Mass Spectrometry): Mass spectrometry provides information about the molecular weight and fragmentation pattern.

  • The molecular ion peak [M]⁺ would be observed at m/z = 212.

  • Common fragmentation patterns would involve the loss of the methoxy group (-OCH₃) from the ester, the loss of the MOM group, and cleavage of the ester linkage.

Synthesis Protocol: Selective Protection of Methyl 2,5-Dihydroxybenzoate

The synthesis of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate hinges on the selective protection of the 5-hydroxyl group of methyl 2,5-dihydroxybenzoate. This selectivity is achieved due to the lower reactivity of the 2-hydroxyl group, which is involved in intramolecular hydrogen bonding with the adjacent ester carbonyl group.

Rationale for Reagent and Condition Selection

• Starting Material: Methyl 2,5-dihydroxybenzoate is the logical precursor, readily synthesized by Fischer esterification of 2,5-dihydroxybenzoic acid.

• Protecting Group: The methoxymethyl (MOM) group is chosen for its stability in neutral to basic conditions and its ease of cleavage under mild acidic conditions, ensuring orthogonality with many other protecting groups and reaction types.[1][2]

• MOM Source: Chloromethyl methyl ether (MOMCl) is a common and reactive reagent for introducing the MOM group.

• Base: A non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) is used to neutralize the HCl generated during the reaction without competing with the hydroxyl group as a nucleophile.

• Solvent: Anhydrous dichloromethane (DCM) or a similar aprotic solvent is used to ensure a water-free environment, as MOMCl is sensitive to moisture.

• Temperature: The reaction is typically carried out at a low temperature (0 °C) to control the exothermic reaction and enhance selectivity.

Step-by-Step Experimental Protocol

Step 1: Esterification of 2,5-Dihydroxybenzoic Acid

• To a solution of 2,5-dihydroxybenzoic acid (1 equivalent) in methanol, add a catalytic amount of concentrated sulfuric acid.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield methyl 2,5-dihydroxybenzoate.

Step 2: Selective MOM Protection

• Dissolve methyl 2,5-dihydroxybenzoate (1 equivalent) in anhydrous dichloromethane (DCM) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add N,N-diisopropylethylamine (DIPEA) (1.1 equivalents) dropwise to the stirred solution.

• Slowly add chloromethyl methyl ether (MOMCl) (1.05 equivalents) to the reaction mixture. Caution: MOMCl is a suspected carcinogen and should be handled with appropriate personal protective equipment in a well-ventilated fume hood.

• Allow the reaction to stir at 0 °C for 1 hour and then warm to room temperature, continuing to stir for an additional 2-4 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Methyl 2-hydroxy-5-(methoxymethoxy)benzoate.

Synthesis Workflow Diagram

Caption: Synthetic utility of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate.

Safety and Handling

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate should be handled with care in a laboratory setting.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation). * Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing). Always consult the Safety Data Sheet (SDS) before handling this compound.

Conclusion

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is a valuable and versatile intermediate in organic synthesis. Its strategic design, featuring a selectively protected hydroxyl group, allows for a wide range of chemical transformations, making it a key building block in the synthesis of complex molecules, particularly in the field of medicinal chemistry. A thorough understanding of its synthesis, properties, and reactivity is essential for its effective utilization in research and development.

References

• AdiChemistry. (n.d.). Methoxymethyl Ether (MOM) | Hydroxyl Protective Group. Retrieved from [Link]

• ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. Retrieved from [Link]

• American Elements. (n.d.). methyl 2-hydroxy-5-(methoxymethoxy)benzoate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2-hydroxy-5-methoxybenzoate. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of methyl 2,5-dihydroxybenzoate. Retrieved from [Link]

• ResearchGate. (2002). Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde. Retrieved from [Link]

• American Elements. (n.d.). methyl 2-hydroxy-5-(methoxymethoxy)benzoate. Retrieved from [Link]

Sources

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• 2. NP-MRD: 13C NMR Spectrum (1D, 126 MHz, H2O, predicted) (NP0270154) [np-mrd.org]
• 3. americanelements.com [americanelements.com]

Technical Guide: Mass Spectrometry Characterization of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate

This guide details the mass spectrometry characterization of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate , a critical synthetic intermediate in the development of gentisic acid derivatives and salicylate-based pharmaceuticals.

Executive Summary & Chemical Context

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is a orthogonally protected derivative of methyl gentisate (2,5-dihydroxybenzoate). In drug development, the Methoxymethyl (MOM) ether at the C5 position serves as a robust protecting group, stable against basic conditions but labile to specific acidic hydrolysis.

This guide focuses on the Electron Ionization (EI-MS) and Electrospray Ionization (ESI-MS) profiles. The mass spectral signature is defined by the competition between the "Ortho Effect" characteristic of salicylates and the facile fragmentation of the labile MOM ether moiety.

Experimental Methodology

To ensure reproducible data, the following instrument parameters are recommended for the characterization of this intermediate.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Inlet Temperature: 250 °C (Splitless mode recommended for trace analysis).

• Column: Rxi-5Sil MS or equivalent (30 m × 0.25 mm ID, 0.25 µm film).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Ionization Source: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40–350.

• Source Temperature: 230 °C.

Liquid Chromatography-Mass Spectrometry (LC-MS)[1][2]

• Ionization: Electrospray Ionization (ESI) in Positive/Negative Mode.

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.[1]

• Note: ESI is preferred for monitoring the deprotection reaction, while EI provides structural elucidation via fragmentation.

Mass Spectral Analysis & Fragmentation Logic

The fragmentation pattern of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is governed by two dominant mechanistic drivers: the Salicylate Ortho Effect and MOM Ether Cleavage .

The Molecular Ion (M⁺)[3][4]

• m/z 212 (M⁺): The molecular ion is typically distinct but of low-to-moderate intensity (5–20%). The presence of the MOM group reduces the stability of the parent ion compared to unsubstituted methyl salicylate.

Primary Fragmentation Pathways

• The Ortho Effect (Salicylate Specific): The hydroxyl group at C2 and the methyl ester at C1 are in an ortho relationship. Upon ionization, the ester methoxy group abstracts the phenolic proton, leading to the elimination of neutral methanol (CH₃OH, 32 Da).

  • Transition: m/z 212 → m/z 180 (M - 32).

  • Significance: This confirms the intact salicylate core.

• MOM Group Degradation: The methoxymethoxy group (-OCH₂OCH₃) is highly susceptible to fragmentation.

  • Diagnostic Ion m/z 45: The formation of the methoxymethyl cation (+CH₂=OCH₃) is the "fingerprint" of the MOM group. This is often a high-abundance peak in the low-mass region.

  • Loss of Formaldehyde: A rearrangement can lead to the loss of neutral formaldehyde (CH₂O, 30 Da) from the MOM ether.

• Ester Cleavage: Standard α-cleavage of the ester group yields the loss of the methoxy radical (•OCH₃, 31 Da).

  • Transition: m/z 212 → m/z 181.

Tabulated Spectral Data (Predicted/Consolidated)

m/z Value	Ion Type	Relative Abundance (Est.)	Structural Assignment	Mechanism
212	[M]⁺•	10–20%	Molecular Ion	Parent Radical Cation
181	[M - OCH₃]⁺	30–50%	Acylium Ion	α-Cleavage of Ester
180	[M - CH₃OH]⁺•	40–60%	Ketene/Ion	Ortho Effect (Salicylate specific)
152	[M - C₂H₄O₂]⁺	15–25%	Methyl Gentisate Core	Loss of MOM group (rearrangement)
120	[C₇H₄O₂]⁺•	100% (Base)	Salicylic Acid Ion	Complex rearrangement/cleavage
45	[CH₂OCH₃]⁺	80–90%	MOM Cation	Direct cleavage of MOM ether

Mechanistic Visualization

The following diagram illustrates the competing fragmentation pathways. The Ortho Effect (Blue Path) confirms the core structure, while the MOM Cleavage (Red Path) confirms the protecting group.

Caption: Competing fragmentation pathways for Methyl 2-hydroxy-5-(methoxymethoxy)benzoate. The Ortho Effect (Green) and MOM Cleavage (Red) are diagnostic.

Synthesis & Application Context

Understanding the MS data is crucial for validating the synthesis of gentisic acid derivatives.

• Reaction Monitoring: In the synthesis of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate from Methyl Gentisate and Chloromethyl Methyl Ether (MOM-Cl), the disappearance of the m/z 168 peak (Methyl Gentisate M⁺) and appearance of m/z 212 confirms product formation.

• Impurity Profiling: A common impurity is the bis-MOM protected species (Methyl 2,5-bis(methoxymethoxy)benzoate). This would show a molecular ion at m/z 256 and a significantly higher abundance of the m/z 45 fragment.

References

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of Methyl Salicylate Derivatives. National Institute of Standards and Technology. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.).[2] University Science Books. (Standard reference for Ortho Effect and Ether fragmentation mechanisms).

• PubChem. (2025). Compound Summary for Methyl 5-methoxysalicylate. National Library of Medicine. [Link]

Sources

• 1. Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thiele.ruc.dk [thiele.ruc.dk]

An In-depth Technical Guide to the Solubility of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate in Organic Solvents

This guide provides a comprehensive technical overview of the principles and practices for determining the solubility of methyl 2-hydroxy-5-(methoxymethoxy)benzoate in organic solvents. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data repository to offer a foundational understanding of the physicochemical drivers of solubility and to provide actionable, field-proven protocols for its empirical determination.

Executive Summary

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical parameter that influences every stage of the drug development lifecycle, from synthesis and purification to formulation and bioavailability.[1][2] Methyl 2-hydroxy-5-(methoxymethoxy)benzoate, a key intermediate in the synthesis of various pharmaceutical compounds, presents a unique solubility profile governed by its distinct structural motifs. This guide will dissect the molecular characteristics of this compound, predict its solubility behavior based on theoretical principles, and provide a robust experimental framework for quantifying its solubility in a range of common organic solvents. The overarching goal is to equip the research and development scientist with the necessary tools to both understand and practically determine the solubility of this compound, thereby facilitating process optimization and formulation design.

Physicochemical Properties of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate

A thorough understanding of a solute's physicochemical properties is paramount to predicting its solubility. The "like dissolves like" principle, which states that a solute will dissolve best in a solvent that has a similar polarity, serves as a foundational concept.[3]

Table 1: Physicochemical Properties of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate

Property	Value	Source
Chemical Formula	C10H12O5	[4][5]
Molecular Weight	212.2 g/mol	[4][5]
Physical Form	Liquid	[5]
Purity	97%
Storage Temperature	4°C, stored under nitrogen
InChI Key	QNGCYFFSCUDPJU-UHFFFAOYSA-N	[5]

Structural Analysis and Solubility Prediction

The structure of methyl 2-hydroxy-5-(methoxymethoxy)benzoate contains several key functional groups that dictate its solubility:

• Aromatic Ring: The benzene ring is inherently nonpolar and will favor interactions with nonpolar or moderately polar solvents.

• Hydroxy Group (-OH): This group is polar and capable of acting as a hydrogen bond donor and acceptor. This feature will promote solubility in protic and polar aprotic solvents.

• Ester Group (-COOCH3): The ester group is polar and can act as a hydrogen bond acceptor.

• Methoxymethoxy Ether Group (-OCH2OCH3): This group adds polarity and can act as a hydrogen bond acceptor.

Based on this structure, we can make the following qualitative predictions:

• High Solubility: Expected in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), and in polar protic solvents like lower-chain alcohols (methanol, ethanol).[6]

• Moderate Solubility: Expected in solvents of intermediate polarity like ethyl acetate, acetone, and dichloromethane.

• Low Solubility: Expected in nonpolar solvents such as hexane, cyclohexane, and toluene.

Theoretical Framework for Solubility

Solubility is defined as the maximum amount of a substance that can dissolve in a specified amount of a solvent at thermodynamic equilibrium.[7] This equilibrium is achieved when the rate of dissolution equals the rate of precipitation. Several thermodynamic models can be used to predict solubility, including those based on group contributions (UNIFAC) and quantum chemistry (COSMO-RS).[2][8]

The temperature dependence of solubility can often be described by the van't Hoff equation, which relates the change in solubility to the enthalpy of dissolution.[7] An endothermic dissolution process (most common for solids in liquids) will see solubility increase with temperature.

Experimental Determination of Solubility

Given the lack of published data, a robust and reliable experimental protocol is essential. The equilibrium shake-flask method is a widely accepted and conceptually straightforward approach for determining intrinsic solubility.[7]

Diagram of the Shake-Flask Solubility Determination Workflow

Sources

• 1. Predicting solubility curves via a thermodynamic cycle and machine learning - American Chemical Society [acs.digitellinc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.ws [chem.ws]
• 4. americanelements.com [americanelements.com]
• 5. methyl 2-hydroxy-5-(methoxymethoxy)benzoate | 91062-21-4 [sigmaaldrich.com]
• 6. lifechemicals.com [lifechemicals.com]
• 7. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Model evaluation for the prediction of solubility of active pharmaceutical ingredients (APIs) to guide solid–liquid separator design - PMC [pmc.ncbi.nlm.nih.gov]

Technical Monograph: Structural Characterization and Synthetic Utility of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate

Executive Summary

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate (CAS: 91062-21-4) is a specialized synthetic intermediate derived from gentisic acid esters. It serves as a critical scaffold in medicinal chemistry, particularly in the synthesis of resorcylic acid lactones and multi-functionalized aromatic cores. Its utility stems from the orthogonal protection of the 5-hydroxyl group as a methoxymethyl (MOM) ether, while the 2-hydroxyl group remains free—stabilized by an intramolecular hydrogen bond—allowing for regioselective downstream functionalization.

Chemical Identity & Structural Nomenclature[2]

This compound is an ester of benzoic acid, substituted with a hydroxyl group at the ortho position (2-position) and a methoxymethoxy group at the meta position (5-position).

Core Identifiers

Parameter	Data
IUPAC Name	Methyl 2-hydroxy-5-(methoxymethoxy)benzoate
Common Synonyms	Methyl 5-(methoxymethoxy)salicylate; MOM-protected Methyl Gentisate
CAS Number	91062-21-4
Molecular Formula	C₁₀H₁₂O₅
Molecular Weight	212.20 g/mol
Physical State	Viscous Liquid / Low-melting Solid
SMILES	COC(=O)C1=C(O)C=CC(OCOC)=C1
InChI Key	QNGCYFFSCUDPJU-UHFFFAOYSA-N

Structural Topology

The molecule features a 1,2,4-substitution pattern on the benzene ring.

• Position 1 (Ester): The methyl ester dictates the numbering.

• Position 2 (Phenol): The hydroxyl group forms a strong intramolecular hydrogen bond with the carbonyl oxygen of the ester. This "pseudo-ring" formation significantly deactivates the 2-OH nucleophilicity.

• Position 5 (MOM Ether): The methoxymethoxy group acts as an acetal-based protecting group, stable to base but labile to acid.

Synthetic Pathway & Regioselectivity

The synthesis of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate relies on the regioselective alkylation of Methyl Gentisate (Methyl 2,5-dihydroxybenzoate).

The Regioselectivity Mechanism

In basic media, the 5-hydroxyl proton is more acidic and sterically accessible than the 2-hydroxyl proton. The 2-hydroxyl proton is "locked" in a 6-membered hydrogen-bonded transition state with the ester carbonyl. Consequently, treatment with Chloromethyl methyl ether (MOMCl) and a mild base results in exclusive alkylation at the 5-position.

Reaction Scheme Visualization

The following diagram illustrates the transformation and the stabilizing H-bond that enforces regioselectivity.

Caption: Regioselective MOM protection of Methyl Gentisate driven by intramolecular hydrogen bonding at the 2-position.

Spectroscopic Profile (NMR Diagnostics)

Identification of this compound relies on detecting the distinct MOM ether signals and the chelated phenolic proton.

1H NMR Expectations (CDCl₃, 400 MHz)

Proton Environment	Chemical Shift (δ, ppm)	Multiplicity	Interpretation
2-OH (Phenol)	10.40 – 10.60	Singlet	Deshielded due to intramolecular H-bond.
Ar-H (C6)	7.30 – 7.40	Doublet (d)	Ortho to ester; deshielded by carbonyl anisotropy.
Ar-H (C4)	7.10 – 7.20	dd	Coupling with C3 and C6 protons.
Ar-H (C3)	6.90 – 7.00	Doublet (d)	Ortho to 2-OH.
MOM (-OCH₂O-)	5.10 – 5.15	Singlet	Characteristic methylene bridge of MOM group.
Ester (-COOCH₃)	3.90 – 3.95	Singlet	Methyl ester.
MOM (-OCH₃)	3.45 – 3.50	Singlet	Terminal methyl of MOM group.

13C NMR Key Signals

• Carbonyl (C=O): ~170 ppm.

• MOM Methylene (-OCH₂O-): ~94-95 ppm (Diagnostic acetal carbon).

• Aromatic C-O (C2, C5): ~150-155 ppm.

Experimental Protocol

Safety Warning: Chloromethyl methyl ether (MOMCl) is a potent alkylating agent and a suspected human carcinogen . All operations must be performed in a well-ventilated fume hood wearing double nitrile gloves. Quench all glassware and waste with aqueous ammonia or ammonium hydroxide to destroy residual MOMCl.

Synthesis Procedure

Objective: Selective protection of the 5-hydroxyl group of Methyl Gentisate.

• Preparation:

  • Charge a flame-dried Round Bottom Flask (RBF) with Methyl 2,5-dihydroxybenzoate (1.0 equiv) and anhydrous Dichloromethane (DCM) [0.2 M concentration].

  • Cool the solution to 0°C in an ice bath.

• Base Addition:

  • Add N,N-Diisopropylethylamine (DIPEA) (1.5 equiv) dropwise via syringe. The solution may darken slightly due to phenoxide formation.

• Alkylation:

  • Add MOMCl (1.2 equiv) dropwise over 10 minutes.

  • Note: Maintain temperature at 0°C during addition to prevent exothermic runaway or bis-alkylation.

• Reaction & Workup:

  • Allow the reaction to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Quench: Carefully add saturated aqueous NH₄Cl .

  • Extraction: Extract the aqueous layer with DCM (3x).

  • Wash: Wash combined organics with water, then Brine. Dry over anhydrous Na₂SO₄.

• Purification:

  • Concentrate in vacuo.

  • Purify via Flash Column Chromatography (SiO₂).

  • Eluent: Gradient 5% → 15% EtOAc in Hexanes.

  • Yield: Expect 85–92% as a colorless to pale yellow oil.

Workup Logic Diagram

Caption: Standard workup protocol for MOM protection, prioritizing removal of carcinogenic reagents before concentration.

Strategic Applications in Drug Design

This molecule is a "privileged intermediate" because it allows for orthogonal deprotection :

• Acid Labile: The MOM group can be removed with mild acid (e.g., dilute HCl or TFA), regenerating the 5-OH.

• Base Labile: The methyl ester can be hydrolyzed with LiOH/NaOH to yield the free carboxylic acid.

• 2-OH Reactivity: The free 2-hydroxyl group is available for specific chelation-controlled reactions or further functionalization (e.g., triflation followed by cross-coupling) without affecting the 5-position.

Target Classes:

• Salicylate Analogs: Anti-inflammatory agents.

• Kinase Inhibitors: Resorcinol scaffolds are common in ATP-competitive inhibitors (e.g., HSP90 inhibitors).

• Natural Products: Synthesis of macrolides where the benzoic acid moiety serves as the "head" group.

References

• PubChem. (n.d.).[1] Methyl 2-hydroxy-5-(methoxymethoxy)benzoate (CID 13244848). National Library of Medicine. Retrieved from [Link]

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.[2] (Referencing Phenol protection strategies).

• Bouzbouz, S., & Cossy, J. (2003). Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxybenzaldehyde. Molecules, 7(9), 697-705.[3] (Analogous regioselectivity in dihydroxy systems). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Methyl chloromethyl ether. United States Department of Labor. Retrieved from [Link]

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• 2. MOM Ethers [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]

A Technical Guide to Methyl 2-hydroxy-5-(methoxymethoxy)benzoate for Advanced Research Applications

Introduction

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate (CAS No. 91062-21-4) is a specialized organic building block of significant interest to researchers in medicinal chemistry and complex molecule synthesis. Structurally, it is a derivative of salicylic acid, where the phenolic hydroxyl group at the 5-position is protected by a methoxymethyl (MOM) ether. This strategic modification renders it a valuable intermediate, enabling selective reactions at other positions of the aromatic ring or the ester functionality without interference from the acidic phenol. This guide provides an in-depth overview of its commercial availability, physicochemical properties, synthetic utility, and best practices for its handling and application in a research setting.

Section 1: Physicochemical Properties & Specifications

Understanding the fundamental properties of a chemical intermediate is critical for its effective use in synthesis and for ensuring laboratory safety. The key physicochemical data for Methyl 2-hydroxy-5-(methoxymethoxy)benzoate are summarized below.

Property	Value	Source(s)
CAS Number	91062-21-4	[1][2]
Molecular Formula	C₁₀H₁₂O₅	[1][2]
Molecular Weight	212.2 g/mol	[1][2]
IUPAC Name	methyl 2-hydroxy-5-(methoxymethoxy)benzoate	[1]
Appearance	Liquid	[1][2]
Purity	Typically ≥97% (Varies by supplier)	[2]
MDL Number	MFCD24717782	[1][2]
InChI Key	QNGCYFFSCUDPJU-UHFFFAOYSA-N	[1][2]
SMILES	COCOC1=CC(=C(C=C1)O)C(=O)OC	[1]
Storage Conditions	4°C, store under an inert atmosphere (e.g., Nitrogen)	[2]

Section 2: Commercial Availability & Procurement

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is available from several reputable suppliers that cater to the research and development community. Procurement options range from small-scale research quantities to bulk orders for process development.

Supplier	Notes	Purity Grades
American Elements	Offers the compound for both commercial and research quantities and can produce materials to customer specifications.[1]	Can supply various grades including high purity (99% to 99.999%+) and standard technical grades.[1]
MilliporeSigma (Sigma-Aldrich)	A major distributor offering the compound, often sourced from preferred partners.[2]	Typically offers a standard purity of 97%.[2]
ChemScene LLC	Available as a "Preferred Partner" product through distributors like MilliporeSigma.[2]	≥97%
Enamine	A well-known supplier of building blocks, with products available through vendors such as MilliporeSigma.	>95%

Procurement Best Practice: As a Senior Application Scientist, I cannot overstate the importance of obtaining a lot-specific Certificate of Analysis (COA) with every purchase. This document provides critical, experimentally verified data on the purity and identity of the specific batch you receive, which is essential for reproducible and reliable experimental outcomes.

Section 3: The Strategic Role in Synthetic Chemistry

The primary utility of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate lies in its design as a protected intermediate. The methoxymethyl (MOM) group serves as a robust yet cleavable protecting group for the C5-phenolic hydroxyl. This is a crucial strategy in multi-step synthesis.

The Causality of Protection: Phenolic hydroxyl groups are acidic and nucleophilic, which can interfere with a wide range of subsequent reactions, such as Grignard additions, lithiations, or reactions involving strong bases or electrophiles. By "masking" the phenol as a MOM ether, chemists can perform transformations on other parts of the molecule that would otherwise be incompatible. The MOM group can later be selectively removed, typically under acidic conditions, to reveal the free phenol in the final product. This strategic protection-deprotection sequence is fundamental to modern organic synthesis.

Caption: Synthetic utility of the MOM-protected intermediate.

Section 4: Experimental Protocols

The following protocols are representative methodologies for the synthesis, purification, and characterization of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate and are intended for trained professionals.

Representative Synthesis Workflow

This protocol outlines a plausible synthesis from Methyl 2,5-dihydroxybenzoate.

Caption: Step-by-step synthesis workflow diagram.

Purification Protocol: Column Chromatography

Column chromatography is the gold standard for purifying reaction mixtures with components of differing polarities, making it ideal for isolating the desired product from starting material and byproducts.[3]

• TLC Analysis: First, analyze the crude product using Thin Layer Chromatography (TLC) to determine an optimal solvent system (e.g., Hexane:Ethyl Acetate) that provides good separation between the product and impurities.[3]

• Column Packing: Prepare a silica gel slurry in the chosen non-polar solvent (e.g., hexane) and pack it into a glass column of appropriate size.

• Sample Loading: Dissolve the crude product in a minimal amount of the chromatography solvent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the solvent system, starting with a lower polarity mixture and gradually increasing the polarity if necessary (gradient elution).

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis and Isolation: Analyze the collected fractions by TLC to identify those containing the pure product.[3] Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified liquid product.

Quality Control & Characterization

The identity and purity of the synthesized compound must be rigorously confirmed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the molecular structure. The spectra should show characteristic peaks for the aromatic protons, the methyl ester, and the methoxymethyl (MOM) protecting group.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.[4]

• Infrared (IR) Spectroscopy: Can be used to identify key functional groups, such as the ester carbonyl (C=O) and the hydroxyl (O-H) stretch.

Section 5: Safety & Handling

Proper handling is crucial for laboratory safety. Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is classified with the GHS07 pictogram, indicating it can be a harmful irritant.[1]

Hazard Type	GHS Hazard Statement(s)	Precautionary Measures (Examples)
Irritation	H315: Causes skin irritation.[1]H319: Causes serious eye irritation.[1]H335: May cause respiratory irritation.[1]	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
Ingestion	H302: Harmful if swallowed.[2]	P270: Do not eat, drink or smoke when using this product.[2]P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Handling Recommendations:

• Always handle this chemical within a certified fume hood.

• Use appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.

• Store the compound in a tightly sealed container at the recommended temperature of 4°C under an inert atmosphere to prevent degradation.[2]

Conclusion

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is more than just a catalog chemical; it is a strategic tool for the synthetic chemist. Its utility as a protected building block enables complex molecular architectures that are central to drug discovery and materials science. By understanding its properties, sourcing it from reliable suppliers, and applying rigorous synthetic and safety protocols, researchers can effectively leverage this intermediate to advance their scientific objectives.

References

• American Elements. (n.d.). methyl 2-hydroxy-5-(methoxymethoxy)benzoate | CAS 91062-21-4. Retrieved February 18, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 2-hydroxy-5-methoxybenzoate. PubChem. Retrieved February 18, 2026, from [Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. Methyl 2-hydroxy-5-(methoxymethoxy)benzoate | 91062-21-4 [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. Methyl 2-hydroxy-5-methoxybenzoate | C9H10O4 | CID 4072341 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Orthogonality: The Technical Guide to Methyl 5-(Methoxymethoxy)salicylate

CAS: 91062-21-4 | Core Application: Chemo-selective Intermediate for Polyketide & Pharmacophore Synthesis

Executive Summary & Chemical Identity

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is a pivotal synthetic intermediate, defined by its "orthogonal" protecting group strategy. It is derived from Methyl Gentisate , where the phenol at position 5 is protected as a methoxymethyl (MOM) ether, while the phenol at position 2 remains free.

This molecule is not merely a catalog entry; it represents a specific solution to the "regioselectivity problem" in poly-phenolic synthesis. The free 2-hydroxyl group is locked in an intramolecular hydrogen bond with the ester carbonyl, rendering it less nucleophilic. This allows researchers to selectively manipulate the 5-position or, conversely, use the protected 5-position to preserve electronic properties while functionalizing the 2-position.

Nomenclature Resolution Table

Precise database searching requires navigating a web of systematic and semi-systematic names. Use the following table to ensure exhaustive literature retrieval.

Naming Convention	Synonym / Identifier	Context
IUPAC (Systematic)	Methyl 2-hydroxy-5-(methoxymethoxy)benzoate	Official Chemical Abstracts naming.
Semi-Systematic	Methyl 5-(methoxymethoxy)salicylate	Highlights the salicylate core structure.
Derivative-Based	Methyl 5-O-MOM-gentisate	Used in natural product synthesis papers.
Inverted Index	Benzoic acid, 2-hydroxy-5-(methoxymethoxy)-, methyl ester	Common in legacy databases (Beilstein).
CAS Registry	91062-21-4	The unique numeric identifier.
InChI Key	QNGCYFFSCUDPJU-UHFFFAOYSA-N	Digital fingerprint for structure search.

Structural Logic & Reactivity Profile

The utility of CAS 91062-21-4 lies in the electronic differentiation of its two oxygen atoms.

• The 2-OH (Salicylate Motif): This hydroxyl is involved in a strong 6-membered intramolecular hydrogen bond with the carbonyl oxygen of the methyl ester. This "resonance locking" significantly lowers the pKa of the proton but also reduces the nucleophilicity of the oxygen, making it resistant to alkylation under mild basic conditions.

• The 5-OH (Gentisate Motif): This hydroxyl is sterically accessible and electronically distinct (para to the ester). It behaves as a typical phenol and is readily alkylated.

• The MOM Group: The methoxymethyl ether is stable against bases and oxidizing agents but is cleaved specifically by mild acids (e.g., dilute HCl or

  ), allowing for controlled deprotection.

Visualization: Regioselective Synthesis Pathway

The following diagram illustrates the selective protection mechanism, highlighting the hydrogen bond that shields the 2-position.

Figure 1: The selective synthesis pathway relies on the metabolic stability of the 2-OH hydrogen bond, directing the electrophile (MOM-Cl) exclusively to the 5-position.

Experimental Protocol: Selective Synthesis

Objective: Synthesize Methyl 2-hydroxy-5-(methoxymethoxy)benzoate from Methyl Gentisate with >90% regioselectivity.

Safety Critical Warning

MOM-Cl (Chloromethyl methyl ether) is a potent alkylating agent and a known human carcinogen (OSHA regulated).

• Engineering Control: All operations must be performed in a certified fume hood.

• PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.

• Quench: Quench all glassware and waste with aqueous ammonia to destroy residual alkylating agent before disposal.

Step-by-Step Methodology

Step	Action	Mechanistic Rationale
1. Preparation	Dissolve Methyl Gentisate (1.0 eq) in anhydrous Dichloromethane (DCM) [0.2 M concentration]. Cool to 0°C under Nitrogen atmosphere.[1]	Low temperature suppresses side reactions (bis-alkylation). DCM provides solubility for the polar starting material.
2. Base Addition	Add DIPEA (N,N-Diisopropylethylamine) (2.0 eq) dropwise. Stir for 15 minutes.	DIPEA is a non-nucleophilic base. It deprotonates the more acidic 5-OH phenol first. The 2-OH proton is "locked" by the carbonyl.
3. Alkylation	Add MOM-Cl (1.1 eq) dropwise via syringe pump over 20 minutes. Maintain 0°C.	Slow addition prevents local concentration spikes of the electrophile, ensuring the kinetic product (5-O-MOM) is favored over the thermodynamic mixture.
4. Reaction	Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 3:1).	Completion is indicated by the disappearance of the lower Rf spot (diol) and appearance of a new spot.
5. Quench	Add saturated aqueous solution. Stir vigorously for 10 minutes.	Protonates the alkoxides and destroys unreacted MOM-Cl.
6. Workup	Extract with DCM (3x). Wash combined organics with brine.[2] Dry over .[3] Concentrate in vacuo.	Standard isolation.
7. Purification	Flash Column Chromatography (SiO2). Eluent: Hexane/EtOAc gradient (9:1 to 4:1).	The product is less polar than the starting material due to the capping of one hydroxyl group.

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized intermediate, the following spectral signatures must be verified. If these peaks are absent or shifted, the regioselectivity has failed.

1H NMR Diagnostic Peaks (CDCl3, 400 MHz)

• The "MOM" Singlet: Look for a sharp singlet at δ 3.45–3.50 ppm (3H, -OCH3 of the MOM group).

• The "Methylene" Bridge: A singlet at δ 5.10–5.15 ppm (2H, -OCH2O-).

• The Diagnostic Chelate: A sharp singlet downfield at δ 10.50–10.80 ppm (1H, -OH).

  • Pass Criteria: If this peak is present, the 2-OH is free and H-bonded.

  • Fail Criteria: If this peak is absent, you have likely over-alkylated to form the bis-MOM ether.

Mass Spectrometry (ESI)

• Target Mass: Calculate for

  (MW: 212.20).

• Observed Ion: Look for

  at 213.2 or at 235.2.

References

• Sigma-Aldrich. (2025). Methyl 2-hydroxy-5-(methoxymethoxy)benzoate Product Sheet. Retrieved from

• BenchChem. (2025).[1][4] MOM Protecting Group: Protocols and Mechanisms. Retrieved from

• Total Synthesis. (2025). Selective Deprotection and Protection Strategies in Phenolic Synthesis. Retrieved from

• Occupational Safety and Health Administration (OSHA). (2024). Chloromethyl Methyl Ether: Safety and Handling Guidelines. Retrieved from

• PubChem. (2025).[5] Compound Summary: Methyl 2-hydroxy-5-(methoxymethoxy)benzoate.[6] Retrieved from [6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 4. benchchem.com [benchchem.com]
• 5. Methyl 2-hydroxy-5-methoxybenzoate | C9H10O4 | CID 4072341 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. americanelements.com [americanelements.com]

A Comprehensive Technical Guide to the Synthesis and Characterization of Methyl 5-(methoxymethoxy)-2-hydroxybenzoate

The protection of polyfunctional molecules like methyl 5-hydroxysalicylate is a critical strategy in multi-step organic synthesis. The MOM group is frequently employed to mask the reactivity of hydroxyl moieties due to its relative stability under a range of conditions and the availability of mild deprotection methods. This guide will detail a reliable protocol for the selective protection of the C-5 phenolic hydroxyl group of methyl 5-hydroxysalicylate and provide a comprehensive predicted analysis of the resulting product.

Part 1: Synthesis of Methyl 5-(methoxymethoxy)-2-hydroxybenzoate

The synthesis of the title compound is achieved through the selective protection of the more acidic phenolic hydroxyl at the C-5 position of methyl 5-hydroxysalicylate. The intramolecular hydrogen bond between the C-2 hydroxyl and the ester carbonyl reduces the reactivity of the C-2 hydroxyl, allowing for selective protection at the C-5 position under carefully controlled conditions.

Reaction Scheme

A placeholder image is used for the product as a real one is not available. Caption: Synthetic route from methyl 5-hydroxysalicylate to its MOM-protected derivative.

Experimental Protocol: MOM Protection of Methyl 5-hydroxysalicylate

This protocol is adapted from standard procedures for the protection of phenolic hydroxyl groups.

Materials:

• Methyl 5-hydroxysalicylate (Methyl 2,5-dihydroxybenzoate, CAS 2150-46-1)

• Dichloromethane (DCM), anhydrous

• N,N-Diisopropylethylamine (DIPEA)

• Methoxymethyl chloride (MOM-Cl)

• Sodium Bicarbonate (NaHCO₃), saturated aqueous solution

• Brine (saturated NaCl aqueous solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, and other standard glassware

• Argon or Nitrogen source for inert atmosphere

Procedure:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), dissolve methyl 5-hydroxysalicylate (1.0 eq.) in anhydrous dichloromethane.

• Base Addition: Cool the solution to 0 °C using an ice bath. Add N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq.) dropwise to the stirred solution.

• MOM-Cl Addition: Add methoxymethyl chloride (MOM-Cl) (1.5-2.0 eq.) dropwise to the reaction mixture at 0 °C.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with dichloromethane (2 x 20 mL).

• Washing: Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield pure methyl 5-(methoxymethoxy)-2-hydroxybenzoate.

Part 2: Characterization Data

This section details the expected analytical data for methyl 5-(methoxymethoxy)-2-hydroxybenzoate, derived from the known data of its precursor and the characteristic spectroscopic features of the MOM group.

Characterization of Starting Material: Methyl 5-hydroxysalicylate

It is essential to characterize the starting material to ensure its purity before proceeding with the synthesis.

Property	Data for Methyl 5-hydroxysalicylate
Appearance	White to light yellow crystalline powder.
Molecular Formula	C₈H₈O₄
Molecular Weight	168.15 g/mol .[1]
Melting Point	86-88 °C.[1]
¹H NMR (DMSO-d₆)	δ (ppm): 10.5 (s, 1H, Ar-OH), 9.2 (s, 1H, Ar-OH), 7.2 (d, 1H, Ar-H), 7.0 (dd, 1H, Ar-H), 6.8 (d, 1H, Ar-H), 3.8 (s, 3H, -OCH₃).
¹³C NMR (DMSO-d₆)	δ (ppm): 169.0 (C=O), 150.0 (C-OH), 145.0 (C-OH), 123.0 (Ar-CH), 118.0 (Ar-CH), 117.0 (Ar-C), 115.0 (Ar-CH), 52.0 (-OCH₃).
IR (KBr, cm⁻¹)	~3400-3100 (br, O-H stretch), ~1680 (s, C=O stretch), ~1600, 1450 (C=C aromatic stretch), ~1250 (C-O stretch).[2]
Mass Spec (EI)	m/z (%): 168 (M⁺), 136 ([M-CH₃OH]⁺), 108 ([M-CH₃OH-CO]⁺).

Predicted Characterization Data for Methyl 5-(methoxymethoxy)-2-hydroxybenzoate

The introduction of the MOM group will introduce specific changes in the spectroscopic data.

Property	Predicted Data for Methyl 5-(methoxymethoxy)-2-hydroxybenzoate
Appearance	Expected to be a colorless oil or a low-melting solid.
Molecular Formula	C₁₀H₁₂O₅
Molecular Weight	212.20 g/mol
¹H NMR (CDCl₃)	δ (ppm): ~10.8 (s, 1H, Ar-OH), ~7.5 (d, 1H, Ar-H), ~7.1 (dd, 1H, Ar-H), ~6.9 (d, 1H, Ar-H), ~5.2 (s, 2H, O-CH₂-O) , 3.9 (s, 3H, -COOCH₃), ~3.5 (s, 3H, -OCH₃) .
¹³C NMR (CDCl₃)	δ (ppm): ~170.0 (C=O), ~155.0 (C-OH), ~148.0 (C-OMOM), ~124.0 (Ar-CH), ~119.0 (Ar-CH), ~118.0 (Ar-C), ~116.0 (Ar-CH), ~95.0 (O-CH₂-O) , ~56.0 (-OCH₃) , 52.5 (-COOCH₃).
IR (thin film, cm⁻¹)	~3200 (br, O-H stretch), ~2960, 2850 (C-H stretch), ~1685 (s, C=O stretch), ~1600, 1480 (C=C aromatic stretch), ~1150, 1050 (s, C-O-C stretch of acetal) .
Mass Spec (ESI+)	m/z: 213 ([M+H]⁺), 235 ([M+Na]⁺).

Rationale for Predictions:

• ¹H NMR: The disappearance of one of the phenolic -OH signals and the appearance of two new singlets are expected: one around 5.2 ppm for the two methylene protons of the MOM group (O-CH₂-O) and another around 3.5 ppm for the three methyl protons of the MOM group (-OCH₃).[3][4]

• ¹³C NMR: Two new signals are anticipated: one around 95 ppm for the methylene carbon (O-CH₂-O) and another around 56 ppm for the methyl carbon (-OCH₃) of the MOM group.

• IR: The broad O-H band will remain due to the C-2 hydroxyl. The most significant new feature will be the appearance of strong C-O-C stretching bands characteristic of the acetal group in the 1150-1050 cm⁻¹ region.

• Mass Spectrometry: The molecular weight will increase by 44.05 g/mol , corresponding to the addition of a C₂H₄O fragment.

Part 3: Methodologies and Workflows

Workflow for Synthesis and Characterization

Caption: Overall workflow from synthesis to structural confirmation.

Standard Operating Procedure for NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. Typical parameters include a 30-45° pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. This is typically a longer experiment requiring more scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data (FID) by applying a Fourier transform, phase correction, and baseline correction.

• Analysis: Integrate the peaks in the ¹H NMR spectrum to determine proton ratios. Assign peaks based on their chemical shifts, multiplicities, and correlation spectra (if acquired).

Standard Operating Procedure for IR Spectroscopy

• Sample Preparation: If the product is an oil, a small drop can be placed directly between two KBr or NaCl plates to create a thin film. If it is a solid, it can be analyzed using an Attenuated Total Reflectance (ATR) accessory.

• Background Scan: Run a background spectrum of the empty instrument to subtract atmospheric (CO₂, H₂O) and accessory-related absorbances.

• Sample Scan: Acquire the spectrum of the sample, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule (e.g., O-H, C=O, C-O-C, aromatic C=C).

Standard Operating Procedure for Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system. Electrospray ionization (ESI) in positive mode is a suitable method.

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-500 amu).

• Analysis: Identify the molecular ion peak ([M+H]⁺, [M+Na]⁺) to confirm the molecular weight of the compound. Analyze the fragmentation pattern if MS/MS data is acquired.

References

• ResearchGate. ¹H-NMR spectra of Authentic methyl 2,5-dihydroxybenzoate. [Link]

• Total Synthesis. MOM Protecting Group: MOM Protection & Deprotection Mechanism. [Link]

• Jadrijević-Mladar Takač, M., & Vikić Topić, D. (2004). FT-IR and NMR spectroscopic studies of salicylic acid derivatives. II. Comparison of 2-hydroxy- and 2,4- and 2,5-dihydroxy derivatives. Acta Pharmaceutica, 54(3), 177–191.

• PubChem. 5-Methylsalicylic acid. [Link]

• Jadrijević-Mladar Takač, M., & Vikić Topić, D. (2004). FT-IR and NMR spectroscopic studies of salicylic acid derivatives. II. Comparison of 2-hydroxy- and 2,4- and 2,5-dihydroxy derivatives. Semantic Scholar. [Link]

• ResearchGate. A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. [Link]

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. [Link]

• Chemistry Steps. NMR Chemical Shift Values Table. [Link]

• JEOL. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). [Link]

Sources

• 1. Methyl 2,5-dihydroxybenzoate 99 2150-46-1 [sigmaaldrich.com]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 5-Methylsalicylic acid(89-56-5) 1H NMR [m.chemicalbook.com]

Protocols & Analytical Methods

Deprotection of the methoxymethyl (MOM) ether in Methyl 2-hydroxy-5-(methoxymethoxy)benzoate

Application Note: Chemoselective Deprotection of the Methoxymethyl (MOM) Ether in Methyl 2-hydroxy-5-(methoxymethoxy)benzoate

Executive Summary & Chemical Context

Objective: To remove the methoxymethyl (MOM) protecting group from the C5-position of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate to yield Methyl 2,5-dihydroxybenzoate (Methyl Gentisate), while preserving the C1-methyl ester functionality.

The Challenge: The primary challenge in this transformation is chemoselectivity . Both the MOM ether (an acetal) and the methyl ester are susceptible to acid-catalyzed hydrolysis. However, their rates of hydrolysis differ significantly based on the reaction mechanism.

• MOM Ether: Hydrolyzes via an

  -like pathway involving a resonance-stabilized oxocarbenium ion. This occurs rapidly under mild acidic conditions.

• Methyl Ester: Hydrolyzes via an

  mechanism (nucleophilic acyl substitution). In the case of salicylates (2-hydroxybenzoates), the ester carbonyl is further stabilized by a strong intramolecular hydrogen bond with the ortho-phenol, rendering it less electrophilic and more resistant to hydrolysis than typical benzoates.

Strategic Approach: We utilize kinetic control . By selecting a protic acid catalyst in a solvent that supports oxocarbenium formation but limits the thermodynamic water activity necessary for ester saponification, we can quantitatively cleave the MOM group without degrading the ester.

Reaction Scheme & Mechanism

The deprotection proceeds through an acid-catalyzed acetal hydrolysis.[1] The high stability of the intermediate oxocarbenium ion drives the cleavage of the MOM ether.

Figure 1: Mechanistic pathway of acid-catalyzed MOM ether hydrolysis via the oxocarbenium ion.

Experimental Protocols

Method A: Protic Acid Catalysis (Standard Protocol)

Recommended for scalability and operational simplicity.

Reagents:

• Substrate: Methyl 2-hydroxy-5-(methoxymethoxy)benzoate[2]

• Solvent: Methanol (MeOH) (HPLC Grade)

• Catalyst: Concentrated Hydrochloric Acid (37% HCl) or Acetyl Chloride (generates anhydrous HCl in situ)

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substrate (1.0 equiv) in Methanol (concentration 0.1 M – 0.2 M).

  • Note: Methanol is chosen over THF because it acts as both solvent and trap for the released formaldehyde (forming dimethoxymethane), driving the equilibrium forward.

• Acidification:

  • Option 1 (Aqueous HCl): Add concentrated HCl dropwise (2–5 drops per mmol of substrate).

  • Option 2 (Anhydrous): Add Acetyl Chloride (0.1 equiv) dropwise at 0°C. This reacts with MeOH to generate anhydrous HCl.

• Reaction: Stir the solution at Room Temperature (20–25°C) .

  • Monitoring: Check TLC every 30 minutes. The MOM-protected starting material usually runs higher (less polar) than the diol product.

  • Endpoint: Reaction is typically complete within 1–3 hours.[3]

  • Visual Cue: The solution generally remains clear or turns slightly yellow.

• Quench: Once complete, add solid Sodium Bicarbonate (

  ) (approx. 2 equiv relative to acid) to the reaction mixture. Stir for 10 minutes until gas evolution ceases.

  • Critical: Neutralization is vital before concentration. Concentrating an acidic methanolic solution can promote transesterification or hydrolysis of the ester.

• Workup:

  • Filter off the solid salts.

  • Concentrate the filtrate under reduced pressure.[1]

  • Dissolve the residue in Ethyl Acetate (EtOAc) and wash with water (

    ) and brine ( ).

  • Dry over anhydrous

    , filter, and concentrate to yield the crude Methyl 2,5-dihydroxybenzoate.

Method B: Lewis Acid Mediated (Anhydrous Protocol)

Use this if the substrate contains other acid-sensitive groups prone to hydrolysis.

Reagents:

• Solvent: Dichloromethane (DCM) (Anhydrous)

• Reagent: Trifluoroacetic Acid (TFA)

Methodology:

• Dissolve substrate in anhydrous DCM (0.1 M) at 0°C.

• Add TFA (10–20% v/v).

• Stir at 0°C for 30 minutes, then warm to Room Temperature.

• Monitor by TLC.[1][4]

• Quench: Pour mixture into saturated aqueous

  . Extract with DCM.[1]

Data Analysis & Validation

Expected Analytical Data: To confirm the success of the reaction, compare the NMR spectra of the starting material and the product.

Feature	Starting Material (MOM-Protected)	Product (Deprotected)
MOM Methylene	Singlet, ppm ( )	Absent
MOM Methyl	Singlet, ppm ( )	Absent
Ester Methyl	Singlet, ppm ( )	Singlet, ppm ( ) (Retained)
Phenolic OH (C5)	Absent	Broad singlet, ppm (Solvent dependent)

Troubleshooting Guide:

Observation	Root Cause	Corrective Action
Ester Hydrolysis (Acid)	Reaction temp too high or reaction time too long.	Perform reaction at 0°C; reduce acid concentration.
Incomplete Reaction	Equilibrium issue (formaldehyde buildup).	Use a large excess of MeOH; add a scavenger (e.g., ethanethiol - odorous).
New Spot on TLC (High Rf)	Transesterification (if using EtOH/iPrOH).	Ensure solvent matches the ester alkyl group (use MeOH for methyl esters).

References

• Greene, T. W., & Wuts, P. G. M. (1999).[3][5] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience.[3] (The definitive guide on MOM introduction and removal conditions).

• Berliner, M. A., & Belecki, K. (2005).[3] Simple, rapid, and efficient removal of methoxymethyl (MOM) protecting groups from phenols.[3] Journal of Organic Chemistry, 70(23), 9618–9621.

• Fujioka, H., et al. (2009).[3] Chemoselective deprotection of phenolic MOM ethers. Organic Letters, 11(22), 5138–5141.

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. americanelements.com [americanelements.com]
• 3. MOM Ethers [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Benzoic Acid Esters, Benzoates [organic-chemistry.org]

A Guide to the Strategic Use of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate in Multi-Step Organic Synthesis

This comprehensive guide details the synthesis, handling, and strategic applications of methyl 2-hydroxy-5-(methoxymethoxy)benzoate, a key intermediate in modern organic synthesis. Designed for researchers, medicinal chemists, and process development scientists, this document provides in-depth protocols, mechanistic insights, and practical advice to leverage the unique reactivity of this versatile building block.

Introduction: A Strategically Protected Building Block

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate (CAS No. 91062-21-4) is a derivative of gentisic acid (2,5-dihydroxybenzoic acid), a naturally occurring phenolic acid with a wide range of biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.[1][2] The strategic protection of the 5-hydroxyl group as a methoxymethyl (MOM) ether renders the molecule a valuable intermediate for the synthesis of complex pharmaceutical agents and other high-value organic molecules. This selective protection allows for sequential reactions at the remaining functional groups—the phenolic hydroxyl, the methyl ester, and the aromatic ring—providing a powerful tool for the construction of diverse molecular architectures.

The MOM group is a widely used protecting group for alcohols and phenols due to its ease of introduction and its stability under a variety of reaction conditions, yet it can be readily removed under acidic conditions.[3] This balance of stability and controlled lability is central to its utility in multi-step synthesis.

Compound Properties:

Property	Value
Molecular Formula	C₁₀H₁₂O₅
Molecular Weight	212.20 g/mol
Appearance	Liquid
CAS Number	91062-21-4
Purity (typical)	97%
Storage	Store at 4°C under a nitrogen atmosphere.

Data sourced from MilliporeSigma.

Synthesis of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate: A Step-by-Step Protocol

The synthesis of the title compound is a two-step process starting from the commercially available 2,5-dihydroxybenzoic acid. The first step involves the esterification of the carboxylic acid, followed by the regioselective protection of the 5-hydroxyl group.

Step 1: Synthesis of Methyl 2,5-dihydroxybenzoate (Methyl Gentisate)

The initial step is a classic Fischer esterification of 2,5-dihydroxybenzoic acid with methanol, catalyzed by a strong acid.

Reaction Scheme:

Caption: Fischer esterification of 2,5-dihydroxybenzoic acid.

Protocol:

• To a solution of 2,5-dihydroxybenzoic acid (e.g., 30 g, 0.195 mol) in methanol (500 mL), add concentrated sulfuric acid (10 mL) dropwise with stirring.

• Heat the mixture to reflux and maintain for 48-72 hours, monitoring the reaction by thin-layer chromatography (TLC).

• After cooling to room temperature, neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 200 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield methyl 2,5-dihydroxybenzoate as a solid. The product can be further purified by recrystallization.[2]

Step 2: Regioselective MOM Protection

The key to synthesizing the target compound is the selective protection of the 5-hydroxyl group. The 2-hydroxyl group is less reactive towards alkylation due to intramolecular hydrogen bonding with the adjacent ester carbonyl group. This difference in reactivity allows for the regioselective introduction of the MOM protecting group at the 5-position.[3]

Reaction Scheme:

Caption: Regioselective MOM protection of methyl 2,5-dihydroxybenzoate.

Protocol:

• To a solution of methyl 2,5-dihydroxybenzoate in a suitable solvent such as acetone or dichloromethane, add a mild base like potassium carbonate.

• Cool the mixture in an ice bath and add chloromethyl methyl ether (MOM-Cl) dropwise. Caution: MOM-Cl is a carcinogen and should be handled with appropriate safety precautions in a fume hood.

• Allow the reaction to stir at room temperature for several hours, monitoring for the consumption of the starting material by TLC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford pure methyl 2-hydroxy-5-(methoxymethoxy)benzoate.

Applications in Multi-Step Synthesis

The strategic placement of the MOM protecting group in methyl 2-hydroxy-5-(methoxymethoxy)benzoate opens up a variety of synthetic routes. The remaining free phenolic hydroxyl group can be alkylated or acylated, the ester can be hydrolyzed or converted to an amide, and the aromatic ring can undergo electrophilic substitution.

Alkylation of the Phenolic Hydroxyl Group

The free 2-hydroxyl group can be readily alkylated under standard Williamson ether synthesis conditions. This allows for the introduction of a wide variety of substituents at this position.

Protocol for O-Alkylation:

• To a solution of methyl 2-hydroxy-5-(methoxymethoxy)benzoate in a polar aprotic solvent such as DMF or acetonitrile, add a base like potassium carbonate or cesium carbonate.

• Add the desired alkyl halide (e.g., benzyl bromide, ethyl iodide) and heat the reaction mixture until the starting material is consumed (monitor by TLC).

• Cool the reaction, dilute with water, and extract the product with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the product by column chromatography.

Conversion of the Ester to an Amide

The methyl ester can be converted to an amide, which is a common functional group in many biologically active molecules. This can be achieved by direct aminolysis or by a two-step hydrolysis-amidation sequence.

Protocol for Amide Formation (via Hydrolysis and Coupling):

• Hydrolysis: Dissolve methyl 2-hydroxy-5-(methoxymethoxy)benzoate in a mixture of methanol and an aqueous solution of a base (e.g., NaOH or LiOH). Stir at room temperature until the ester is fully hydrolyzed. Acidify the reaction mixture to precipitate the carboxylic acid, which can be isolated by filtration or extraction.

• Amide Coupling: To a solution of the resulting carboxylic acid in a suitable solvent (e.g., DMF or DCM), add an amine, a coupling agent (e.g., HATU, HBTU), and a non-nucleophilic base (e.g., DIPEA). Stir the reaction at room temperature until completion. Work up the reaction by washing with aqueous acid and base, then dry and concentrate the organic layer. Purify the amide product by chromatography or recrystallization.

Deprotection of the MOM Group

The final step in many synthetic sequences involving this building block is the removal of the MOM protecting group to unmask the 5-hydroxyl group. This is typically achieved under acidic conditions.

Deprotection Workflow:

Caption: Acid-catalyzed deprotection of the MOM ether.

Protocol for MOM Deprotection:

• Dissolve the MOM-protected substrate in a suitable solvent, such as methanol or dichloromethane.

• Add a strong acid, such as hydrochloric acid or trifluoroacetic acid. The reaction is often carried out at room temperature.

• Monitor the reaction by TLC. Upon completion, neutralize the acid with a base (e.g., saturated sodium bicarbonate solution).

• Extract the product with an organic solvent, dry the organic layer, and concentrate to yield the deprotected product.

Conclusion

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is a highly valuable and versatile building block in organic synthesis. Its strategic design, featuring a selectively protected dihydroxybenzoic acid core, provides chemists with a reliable platform for the efficient construction of complex molecules. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this compound in their synthetic endeavors, paving the way for the discovery and development of new medicines and materials.

References

• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, Inc.: Hoboken, NJ, 2014.

• PrepChem. Synthesis of methyl 2-hydroxy-5-aminobenzoate. [Link] (accessed Feb 17, 2026).

• MDPI. Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde. Molecules2002 , 7(9), 697-705. [Link] (accessed Feb 17, 2026).

• Total Synthesis. MOM Protecting Group: MOM Protection & Deprotection Mechanism. [Link] (accessed Feb 17, 2026).

• Boffin Access. Gentisic Acid, a Quinonoid Aspirin Metabolite in Cancer Prevention and Treatment. New Horizons in Management of Brain Tumors and Systemic Cancers. J Cancer Res Oncobiol. 2018 , 1(2), 109. [Link] (accessed Feb 17, 2026).

• Preprints.org. Insight into Gentisic Acid Antidiabetic Potential Using In Vitro and In Silico Approaches. Preprints2021 , 2021030739. [Link] (accessed Feb 17, 2026).

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• 3. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Advanced Selectivity in MOM Ether Deprotection

Ticket ID: MOM-SEL-402 Status: Open Assigned Specialist: Senior Application Scientist, ChemSupport Topic: Improving Selectivity of MOM Ether Cleavage in Complex Substrates

Executive Summary & Triage

User Issue: "I need to remove a MOM (methoxymethyl) ether, but my molecule has other acid-sensitive groups (TBDMS, acetonides, or benzyl ethers). Standard HCl/MeOH is destroying my scaffold. What are my options?"

Diagnostic Assessment: The standard acidic hydrolysis of MOM ethers (

, ) relies on the formation of a resonance-stabilized oxocarbenium ion. However, the required to protonate the MOM oxygen is often low enough to trigger the deprotection of silyl ethers (like TBDMS) or the hydrolysis of acetals.

To achieve selectivity, we must move away from Brønsted acid catalysis and utilize Lewis acid coordination or in-situ generated mild acids that exploit the specific chelating ability of the MOM group.

Decision Matrix: Select Your Reagent

Use the following logic flow to determine the optimal reagent for your substrate.

Figure 1: Reagent selection logic based on substrate functionality. Blue nodes represent decision points; Green nodes represent recommended protocols.

Technical Deep Dive: The Protocols

Protocol A: The Hanessian Method ( )

Best For: Substrates containing Silyl Ethers (TBDMS, TIPS) or Esters . Mechanism: In-situ generation of HBr. The reaction is initiated by the thermal decomposition of

or radical pathways, generating trace HBr. However, the solvent ( ) moderates the acidity, and the bulky silyl groups are kinetically stable under these specific conditions while the MOM group, being less sterically hindered and electronically activated, is cleaved.

Step-by-Step Workflow:

• Setup: Dissolve the substrate (1.0 equiv) in anhydrous Isopropyl Alcohol (iPrOH).

• Reagent: Add Carbon Tetrabromide (

  , 0.1 – 0.5 equiv). Note: This is catalytic.

• Reaction: Heat the mixture to reflux (approx. 80-85 °C).

• Monitoring: Check TLC every 30 minutes. Most reactions complete within 1-3 hours.

• Workup: Cool to room temperature. Quench with saturated aqueous

  to neutralize trace acid. Extract with EtOAc.[1]

Why it works (Expert Insight): The selectivity arises because the effective concentration of free protons (

) remains low. The generated is consumed by the MOM cleavage faster than it can attack the bulky TBDMS group. Caution: TBDPS groups are very stable here; TES groups may be at risk.

Protocol B: Magnesium Bromide Chelation ( )

Best For: Chelation-controlled cleavage and substrates with Acetals/Ketals . Mechanism:

is a hard Lewis acid that coordinates strongly to the bidentate oxygen atoms of the MOM group ( ). If a neighboring group (like a carbonyl or another ether) is present, forms a stable chelate, activating the C-O bond for cleavage by the bromide nucleophile ( ).

Step-by-Step Workflow:

• Preparation: Use freshly prepared

  or commercial anhydrous solid.

• Solvent: Dissolve substrate in dry Diethyl Ether (

  ) or DCM.

• Reagent: Add

  (2.0 - 3.0 equiv).

• Additives: If reaction is sluggish, add a thiol (e.g., ethane thiol) as a scavenger for the methoxymethyl cation, though often not necessary.

• Reaction: Stir at Room Temperature (RT).

• Workup: Quench with water. The magnesium salts will precipitate; wash the organic layer with brine.

Why it works (Expert Insight): This is a non-hydrolytic method. Since no water is present, acetals (which require

for hydrolysis) remain intact. The cleavage is driven by the Lewis acidity of Mg and the nucleophilicity of Br.

Protocol C: Bismuth Triflate ( )

Best For: General mild deprotection in aqueous media; highly selective against Benzyl and Allyl ethers.[2] Mechanism:

acts as a water-tolerant Lewis acid. It activates the acetal carbon of the MOM group, facilitating hydrolysis by water.

Step-by-Step Workflow:

• Solvent: Use a mixture of THF:Water (1:1).

• Reagent: Add

  (1-5 mol% - catalytic).

• Reaction: Stir at RT.

• Workup: Filter the mixture to remove the catalyst (or extract directly).

Mechanistic Visualization

Understanding the failure mode of standard acid vs. the success of Lewis acids is critical for troubleshooting.

Figure 2: The oxocarbenium pathway.[3][4] Selectivity is achieved at the 'Coordination' step where Lewis acids (

) prefer the bidentate MOM oxygen over monodentate silyl ethers.

Troubleshooting & FAQs

Q: I tried the Hanessian method (

), but my reaction turned black and failed.

• Cause: Overheating or poor quality

  leading to radical polymerization or excessive HBr generation.

• Fix: Ensure the solvent is Isopropyl Alcohol , not Methanol. The secondary alcohol is crucial for the mild mechanism. Keep temperature strictly at reflux and do not extend reaction time unnecessarily.

Q: Can I selectively cleave an aliphatic MOM in the presence of a phenolic MOM?

• Answer: Yes.

• Reasoning: Phenolic MOM ethers are generally more stable to mild acid/Lewis acid cleavage than aliphatic MOMs due to the resonance delocalization of the phenolic oxygen lone pair, which makes protonation/coordination less favorable.

• Protocol: Use Protocol C (

  ) or mild acidic conditions. The aliphatic MOM will cleave first.

Q: My molecule has a terminal epoxide. Will these methods open it?

• Risk:

  will likely open epoxides to bromohydrins. might be too acidic.

• Recommendation: Use TMSBr in DCM at -78°C with 4Å molecular sieves. The low temperature prevents epoxide opening while cleaving the MOM.

Reagent Compatibility Table

Protecting Group	HCl / MeOH	CBr4 / iPrOH	MgBr2 / Et2O	Bi(OTf)3
MOM Ether	Cleaved	Cleaved	Cleaved	Cleaved
TBDMS Ether	Cleaved (Risk)	Stable	Stable	Stable
TBDPS Ether	Stable	Stable	Stable	Stable
Acetonide	Cleaved	Stable (mostly)	Stable	Stable
Benzyl Ether	Stable	Stable	Stable	Stable
Acetal	Cleaved	Stable	Stable	Cleaved

References

• Hanessian, S. , Delorme, D., & Dufresne, Y. (1984). Mild and Selective Cleavage of Methoxymethyl Ethers with Carbon Tetrabromide in Isopropyl Alcohol. Tetrahedron Letters, 25(24), 2515–2518. Link

• Kim, S. , Kee, I. S., Park, Y. H., & Park, J. H. (1991).[5] Magnesium Bromide Etherate: A Versatile Reagent for the Cleavage of MOM, MTM, and SEM Ethers.[5] Synlett, 1991(03), 183–184. Link

• Reddy, S. R. , et al. (2003).[6] Highly Efficient and Convenient Deprotection of Methoxymethyl Ethers and Esters Using Bismuth Triflate in an Aqueous Medium.[2][6] Tetrahedron Letters, 44(46), 8445-8448. Link

• Vutukuri, D. R. , et al. (2003). Selectivity in the Cleavage of MOM Ethers. Journal of Organic Chemistry, 68, 1158. Link

Sources

• 1. thieme-connect.com [thieme-connect.com]
• 2. academic.oup.com [academic.oup.com]
• 3. jackwestin.com [jackwestin.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. semanticscholar.org [semanticscholar.org]

Technical Support Center: Troubleshooting Incomplete MOM Deprotection

Case ID: MOM-DEPROT-001 Status: Open Priority: High (Late-Stage Synthesis) Assigned Specialist: Senior Application Scientist

Executive Summary: The "Easy On, Hard Off" Paradox

Welcome to the Technical Support Center. You are likely here because a Methoxymethyl (MOM) ether—one of the most robust protecting groups in organic synthesis—is refusing to leave your molecule.

While MOM groups are easily installed (MOMCl, DIPEA), their removal often fails in complex, late-stage intermediates. The standard acidic hydrolysis (

or ) relies on the formation of an oxonium ion intermediate. In complex substrates, this pathway is frequently blocked by steric hindrance , poor solubility , or equilibrium stagnation caused by the formaldehyde byproduct.

This guide moves beyond standard textbook protocols to address the specific failure modes of incomplete deprotection.

Diagnostic Triage: Why is the Reaction Stalling?

Before adding more acid (which often leads to decomposition), determine the root cause of the failure using this decision matrix.

Figure 1: Diagnostic logic for selecting the correct deprotection strategy based on substrate properties.

Scenario 1: The "Fragile" Molecule (Acid Sensitivity)

Symptom: The starting material disappears, but the product decomposes or silyl ethers/acetals elsewhere in the molecule are cleaved. Root Cause: Brønsted acids (

) are too indiscriminate. Solution: Anhydrous Silyl-Assisted Cleavage (TMSBr).

Bromotrimethylsilane (TMSBr) offers a milder, non-aqueous alternative. It operates via a specific mechanism where the silicon atom coordinates to the MOM oxygen, activating it for cleavage without generating free protons that destroy sensitive groups.

Mechanism: Silyl-Assisted Cleavage

Figure 2: TMSBr activates the ether oxygen via silylation, followed by bromide attack and hydrolysis.

Protocol A: TMSBr Deprotection

Best for: Substrates with silyl ethers (TBS, TIPS) or acid-labile acetals.

• Preparation: Dissolve the substrate (1.0 equiv) in anhydrous

  (0.1 M) under Argon. Cool to 0 °C.

• Reagent Addition: Add TMSBr (3.0 to 5.0 equiv) dropwise.

  • Note: If the substrate contains basic nitrogens, add pre-complexed reagents or buffer with 2,6-lutidine to prevent salt formation.

• Monitoring: Stir at 0 °C for 1–4 hours. Monitor by TLC.[1][2]

  • Tip: Do not heat unless absolutely necessary; heating may cleave other silyl groups.

• Workup: Quench with saturated aqueous

  . Extract with DCM.[2]

  • Why? The intermediate is a bromomethyl ether, which must be hydrolyzed by water in the quench to release the alcohol.

Scenario 2: The "Fortress" (Steric Hindrance)

Symptom: Reaction stalls at <20% conversion even with strong acids or heat. Root Cause: The MOM oxygen is buried within the molecular architecture, preventing protonation or water attack. Solution: Boron Tribromide (

).[3][4][5][6] is a "nuclear option." It is a fierce Lewis acid that coordinates irreversibly to oxygen. It does not require water for the cleavage step, making it superior for hydrophobic pockets.

Protocol B: Mediated Cleavage

Best for: Sterically hindered tertiary alcohols or "dead" reactions.

• Safety:

  reacts violently with moisture.[3][4][5] Use dry glassware and a double-manifold.

• Preparation: Dissolve substrate in anhydrous

  at -78 °C .

• Addition: Add

  (1.0 M in DCM, 1.2–2.0 equiv per MOM group) slowly down the side of the flask.

• Reaction: Stir at -78 °C for 1 hour, then slowly warm to 0 °C.

  • Critical Check: Do not let it reach room temperature immediately; this risks cleaving benzyl ethers or methyl esters.

• Quench: Cool back to -78 °C. Add MeOH dropwise (very exothermic!).

• Workup: Dilute with ether/water. Wash with brine.[2][4]

Warning:

will cleave methyl ethers (to phenols) and benzyl ethers. Use only if these groups are absent or if you intend to remove them.

Scenario 3: The "Stubborn" Equilibrium (Thermal Method)

Symptom: Reaction reaches 50% and stops; adding more acid changes nothing. Root Cause: The reaction is reversible. Formaldehyde generated during hydrolysis is not escaping, pushing the equilibrium back to the starting material. Solution: PPTS in t-Butanol (High Temperature).

Pyridinium p-toluenesulfonate (PPTS) is a mild acid. Using t-Butanol as a solvent allows for higher temperatures (83 °C) without the nucleophilic interference of methanol.

Protocol C: PPTS/t-BuOH

Best for: Allylic alcohols and substrates that require thermal energy to overcome activation barriers.

• Mixture: Dissolve substrate in t-Butanol .

• Reagent: Add PPTS (0.5 to 1.0 equiv).

• Conditions: Reflux (approx. 80–85 °C).

• Mechanism: The high temperature drives off formaldehyde gas, shifting the equilibrium to the right (Le Chatelier's principle).

Comparative Data: Selecting the Right Reagent

Reagent	Condition	Acid Strength	Tolerance (Silyl Ethers)	Tolerance (Esters)	Key Risk
HCl / MeOH	25–50°C	High	Low	High	Cleaves TBS/TIPS; Transesterification
TMSBr	0°C	Mild (Lewis)	Moderate	High	Cleaves sensitive acetals
PPTS / t-BuOH	80°C	Low	High	High	Requires heat (thermal decomp)
	-78°C	Extreme (Lewis)	Low	Moderate	Cleaves Benzyl/Methyl ethers

FAQ: Common Troubleshooting Questions

Q: I have a basic amine in my molecule. Will HCl work? A: Likely not. The amine will protonate (

), creating a charge repulsion that may inhibit protonation of the nearby MOM ether. Use Protocol A (TMSBr) with 2,6-lutidine to buffer the amine.

Q: My reaction turned into a black tar with

. What happened? A: You likely warmed it too fast. is potent.[3][4] Keep the reaction at -78 °C or -40 °C. If the molecule contains electron-rich aromatics, they may have undergone Friedel-Crafts alkylation by the cleaved MOM group.

Q: Can I use TFA? A: TFA is often too weak for hindered MOM groups and too strong for silyl ethers. It is rarely the "Goldilocks" reagent for complex MOM deprotection.

References

• Greene's Protective Groups in Organic Synthesis. Wuts, P. G. M.[7][8] (Wiley).[7] The definitive guide on stability and removal conditions.

• An Efficient Deprotective Method for Allylic Alcohols Protected as MOM Ethers. Monti, H. et al. Synthetic Communications (1983). Describes the PPTS/t-BuOH thermal method.

• Cleavage of Methyl Ethers with Boron Tribromide. Journal of Organic Chemistry. Fundamental mechanism and selectivity of BBr3. (Search: BBr3 ether cleavage)

• Mild and Chemoselective Deprotection of MOM Ethers. Fujioka, H. et al. Chemical Communications (2009).[9] Discusses TMSOTf/bipyridyl systems.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. Applications of Boron tribromide_Chemicalbook [chemicalbook.com]
• 7. scribd.com [scribd.com]
• 8. MOM Ethers [organic-chemistry.org]
• 9. semanticscholar.org [semanticscholar.org]

Stability of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate under basic conditions

Technical Support Guide: Stability & Reactivity of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate

Executive Summary & Chemical Context

This guide addresses the stability profile of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate (CAS: 91062-21-4) when subjected to basic environments. This molecule contains three distinct reactive centers with conflicting stability requirements:

• Methyl Ester (C1): Susceptible to nucleophilic attack (hydrolysis) in base.

• Phenolic Hydroxyl (C2): Acidic (pKa ~10); deprotonates immediately in base to form a phenolate.

• Methoxymethoxy (MOM) Ether (C5): An acetal-based protecting group. Generally stable to base but highly labile to acid.

The Central Challenge: While basic conditions are required to hydrolyze the ester (saponification), the subsequent acidic workup required to isolate the free carboxylic acid poses a severe risk to the acid-sensitive MOM group. This guide provides the protocol to navigate this "stability window."

Core Stability Matrix

The following table summarizes the behavior of the compound under standard laboratory conditions.

Reagent / Condition	pH Range	Stability of Ester	Stability of MOM Group	Outcome
NaOH / KOH (aq)	> 12	Unstable (Hydrolyzes to carboxylate)	Stable	Saponification proceeds; MOM remains intact.
LiOH / THF / H₂O	> 11	Unstable (Hydrolyzes)	Stable	Milder saponification; reduced risk of side reactions.
NaOMe / MeOH	> 12	Stable (Transesterification degenerate)	Stable	No net change (unless EtOH is used -> Ethyl ester).
Acidic Workup	2.0 - 4.0	N/A (Product is acid)	Metastable (Risk zone)	CRITICAL STEP: Prolonged exposure cleaves MOM.
Strong Acid (HCl)	< 1.0	Stable	Unstable	Rapid cleavage of MOM to free phenol.

Technical Deep Dive: Questions & Answers

Q1: Can I hydrolyze the methyl ester without cleaving the MOM group?

A: Yes, but the reaction kinetics are counter-intuitive. Under basic conditions (e.g., LiOH or NaOH), the MOM group is inert. However, the reaction rate for the ester hydrolysis will be significantly slower than for a standard benzoate.

• Mechanism: The base first deprotonates the C2-hydroxyl group, forming a phenolate anion. This anion is a strong electron donor (via resonance), which increases the electron density of the aromatic ring and the carbonyl carbon. This makes the carbonyl carbon less electrophilic and more resistant to the subsequent nucleophilic attack by the hydroxide ion [1].

• Recommendation: You may need to heat the reaction to 50–60°C or use a higher equivalent of base (3–5 eq.) to drive the reaction to completion within a reasonable timeframe.

Q2: I observed the loss of the MOM group. Did the base kill it?

A: It is highly unlikely the base caused the cleavage. MOM ethers are stable to pH > 12 and even refluxing in KOH [2]. The loss of the MOM group almost certainly occurred during the quenching or isolation step .

• The Trap: To isolate the product (a salicylic acid derivative), you must acidify the solution to protonate the carboxylate (pKa ~3). If you use strong acid (1M HCl) and drop the pH below 1, the MOM acetal will hydrolyze back to the phenol and formaldehyde.

• Solution: Use a controlled acidification protocol (see Section 4).

Q3: Can I use nucleophilic bases like Sodium Methoxide (NaOMe)?

A: You can, but it will not hydrolyze the ester to the acid; it will only perform transesterification. Since the starting material is a methyl ester, NaOMe/MeOH results in no net reaction. If you use NaOEt/EtOH, you will convert the methyl ester to the ethyl ester. For hydrolysis (saponification), water is required as the nucleophile source (via hydroxide).

Validated Experimental Protocol

Objective: Saponification of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate to the corresponding acid while preserving the MOM ether.

Reagents:

• Substrate (1.0 eq)

• Lithium Hydroxide Monohydrate (LiOH·H₂O) (4.0 eq)

• Solvent: THF:Water (3:1 ratio)

Step-by-Step Workflow:

• Dissolution: Dissolve the substrate in THF. Add water.

• Deprotonation: Add LiOH·H₂O.[1] The solution may turn yellow due to phenolate formation.

• Reaction: Stir at 50°C for 4–6 hours. Monitor by TLC or LCMS. (Expect the starting material to move to the baseline in TLC due to carboxylate formation).

• Workup (The Critical Step):

  • Cool the mixture to 0°C.

  • Do not dump in concentrated HCl.

  • Carefully add 1M Citric Acid or 0.5M HCl dropwise while stirring rapidly.

  • Monitor pH using a meter or strips. Stop acidification at pH 3.5 – 4.0.

  • Note: The product (a salicylic acid derivative) may not fully precipitate at pH 4.

• Extraction: Immediately extract with Ethyl Acetate (x3). The organic phase will pull the protonated acid from the aqueous phase, shifting the equilibrium.

• Drying: Wash organics with brine, dry over Na₂SO₄, and concentrate.

Visualizing the Pathway

The following diagram illustrates the reaction pathway and the critical failure points (in red).

Figure 1: Reaction mechanism and workup sensitivity analysis. Note the bifurcation at the acidification step.

Troubleshooting Decision Tree

Use this logic flow to diagnose experimental failures.

Figure 2: Diagnostic flowchart for common stability issues.

References

• Mechanism of Saponification & Substituent Effects: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 6th Ed. Wiley-Interscience.[2] (Explains resonance deactivation of esters by phenolate anions).

• MOM Group Stability Profile: Greene, T. W., & Wuts, P. G. M.[2][3] Protective Groups in Organic Synthesis. 4th Ed.[4] Wiley. (Defines MOM stability: Stable to pH 12, labile to pH < 4).

• Specific Compound Data (CAS 91062-21-4): Sigma-Aldrich Technical Data Sheet: Methyl 2-hydroxy-5-(methoxymethoxy)benzoate.

Sources

• 1. uwindsor.ca [uwindsor.ca]
• 2. MOM Ethers [organic-chemistry.org]
• 3. Hydroxyl Protecting Groups Stability [organic-chemistry.org]
• 4. wiley.com [wiley.com]

Mild deprotection methods for MOM ethers to avoid acid-labile groups

Technical Support Guide: Mild Deprotection of MOM Ethers Ticket ID: MOM-DEPROT-001 Status: Active Subject: Selective cleavage of Methoxymethyl (MOM) ethers retaining acid-labile groups.

Introduction: The Stability Paradox

The Methoxymethyl (MOM) ether is a "double-edged sword" in organic synthesis. It is robust against strong bases, organolithiums, and reduction, making it an excellent shield for hydroxyl groups. However, its stability usually demands strong Bronsted acids (HCl, TFA) for removal, which is catastrophic for molecules containing acid-labile moieties like silyl ethers (TBS, TES) , acetals/ketals , or Boc groups .

This guide details three field-proven, mild protocols that bypass harsh acidic hydrolysis, utilizing Lewis acid-nucleophile pairs and controlled radical pathways to achieve chemoselectivity.

Protocol A: The Chelation-Controlled Method (MgBr₂ / ZnBr₂)

Best For: Substrates with silyl ethers (TBS, TIPS), esters, and 1,3-dienes. Mechanism: Hard-Soft Acid-Base (HSAB) mismatch.

This is the industry-standard "soft" deprotection. Magnesium (a hard Lewis acid) coordinates to the MOM ether oxygens, activating the acetal carbon. A soft nucleophile (sulfide or thiol) then attacks the methylene group, cleaving the C-O bond without generating free protons.

Step-by-Step Workflow

• Preparation: Flame-dry a round-bottom flask under Argon/Nitrogen.

• Reagents:

  • Substrate: 1.0 equiv.

  • MgBr₂[1][2][3]·OEt₂: 2.0–3.0 equiv (Freshly purchased or prepared).

  • Scavenger: Dimethyl sulfide (Me₂S) or Ethanethiol (EtSH) (5.0–10.0 equiv).

• Execution:

  • Dissolve substrate in anhydrous DCM or Ether (0.1 M).

  • Add the thiol/sulfide scavenger first.

  • Add MgBr₂[1][2][3][4]·OEt₂ in one portion at 0 °C .

  • Allow to warm to Room Temperature (RT). Stir for 2–12 hours.

• Quench: Pour into ice-cold 5% NaHCO₃.

• Odor Control: Wash glassware with bleach to oxidize residual thiols.

Expert Insight: If your substrate contains a tertiary alcohol , switch MgBr₂ for ZnBr₂ . Zinc allows for rapid cleavage (often <1 hour) without epimerization of the tertiary center [1].[5]

Protocol B: The Anhydrous "Buffered" Method (TMSBr)

Best For: Highly acid-sensitive substrates (e.g., glycosides) and anhydrous requirements. Mechanism: Silyl-assisted oxocarbenium formation.

Trimethylsilyl bromide (TMSBr) acts as a "silent" Lewis acid. It silylates the MOM oxygen, inducing fragmentation. When used in DCM, it is strictly anhydrous.

Step-by-Step Workflow

• Reagents:

  • TMSBr: 1.2–1.5 equiv.

  • Solvent: Anhydrous DCM (Dichloromethane).

  • Optional Buffer: 2,6-Lutidine (if extremely acid-sensitive).

• Execution:

  • Cool solution of substrate in DCM to -78 °C (or 0 °C for sluggish substrates).

  • Add TMSBr dropwise.

  • Monitor by TLC.[6][7] The intermediate silyl ether may form; aqueous workup hydrolyzes this to the alcohol.

• Workup: Quench with sat. NaHCO₃.

Critical Note: If you observe silyl migration or cleavage of TBS groups, add 2,2'-bipyridyl . This ligand stabilizes the silyl species and prevents "stray" acidity, allowing MOM removal in the presence of ketals [2].

Protocol C: The Neutral Thermal Method (CBr₄ / iPrOH)

Best For: Scale-up, metal-free requirements, and substrates with Boc groups. Mechanism: In-situ generation of controlled HBr via radical homolysis.

Carbon tetrabromide (CBr₄) in refluxing isopropanol generates trace amounts of HBr in a highly controlled manner. The isopropanol acts as both solvent and nucleophile trap.

Step-by-Step Workflow

• Reagents:

  • CBr₄: 0.1–0.5 equiv (Catalytic).

  • Solvent: Isopropanol (iPrOH).[8][9]

• Execution:

  • Dissolve substrate in iPrOH.[8][10]

  • Add CBr₄.[8][10]

  • Heat to reflux (82 °C) .

  • Monitor closely (usually complete in 1–3 hours).

• Workup: Evaporate solvent. Flash chromatography.

Troubleshooting & FAQs

Q1: The MgBr₂ reaction is turning into a thick sludge and stalling. What's wrong? A: MgBr₂ has poor solubility in pure DCM.

• Fix: Add Diethyl Ether (Et₂O) as a co-solvent (1:1 ratio with DCM). The etherate complex requires ether to remain soluble and active.

Q2: I have a TBS ether and a MOM ether. Will TMSBr cleave the TBS? A: It is a risk. TMSBr can cleave silyl ethers.[11]

• Fix: Use Protocol A (MgBr₂) .[2] It is orthogonal to silyl ethers. If you must use silicon reagents, use TMSOTf + 2,2'-bipyridyl , which reverses selectivity to cleave MOM preferentially over ketals and silyl ethers [2].

Q3: My product is water-soluble. How do I work up the MgBr₂ reaction? A: Aqueous washes will lose your product.

• Fix: Use Protocol C (CBr₄) . It requires no aqueous workup—just rotary evaporation and direct loading onto a silica column.

Q4: Can I use this for Phenolic MOM ethers? A: Yes, but there is a cheaper way.

• Fix: Use Silica-supported NaHSO₄ in DCM. It is a heterogeneous catalyst that selectively cleaves phenolic MOM ethers at room temperature while leaving aliphatic MOM ethers and esters intact [3].[12]

Comparative Data Analysis

Feature	MgBr₂ / Me₂S	TMSBr / DCM	CBr₄ / iPrOH
pH Environment	Lewis Acidic (Mild)	Anhydrous / Lewis Acidic	Neutral (Trace HBr)
TBS/TIPS Tolerance	Excellent	Moderate (Risk of cleavage)	Good
Acetal Tolerance	Excellent	Poor (unless buffered)	Moderate
Boc Group Tolerance	Good	Moderate	Excellent
Reaction Time	2–12 Hours	30 min – 2 Hours	1–4 Hours
Odor/Toxicity	High (Thiols)	Moderate	Low

Visualizing the Logic

Figure 1: Decision Matrix for Reagent Selection

Caption: A logic flow for selecting the appropriate deprotection agent based on functional group compatibility.

Figure 2: Mechanism of MgBr₂ Assisted Cleavage

Caption: Chelation-controlled cleavage preventing free acid generation.

References

• Kim, S., et al. (1991).[3] "Selective Cleavage of MOM Ethers with MgBr₂ and ZnBr₂." Synlett, 183.[3]

• Fujioka, H., et al. (2012).[7] "Selective Deprotection of Methylene Acetal and MOM Ether in the Presence of Ketal-type Protective Groups." Heterocycles, 86(1), 455.[13] [7]

• Ramesh, C., et al. (2003).[12] "Simple, Efficient, and Selective Deprotection of Phenolic Methoxymethyl Ethers Using Silica-Supported Sodium Hydrogen Sulfate." Journal of Organic Chemistry, 68(18), 7101-7103.

• Lee, A. S.-Y., et al. (2001). "A Simple and Highly Efficient Deprotecting Method for Methoxymethyl and Methoxyethoxymethyl Ethers." Tetrahedron, 57(11), 2121-2126.

• Vakalopoulos, A., et al. (2000).[2] "Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide."[2][4] Organic Letters, 2(10), 1447-1450.[4] [4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. total-synthesis.com [total-synthesis.com]
• 7. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. The chemoselective and efficient deprotection of silyl ethers using trimethylsilyl bromide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Simple, Efficient, and Selective Deprotection of Phenolic Methoxymethyl Ethers Using Silica-Supported Sodium Hydrogen Sulfate as a Heterogeneous Catalyst [organic-chemistry.org]
• 13. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Catalyst Removal for Methyl 2-hydroxy-5-(methoxymethoxy)benzoate

Topic: Purification and Catalyst Remediation Strategies Molecule: Methyl 2-hydroxy-5-(methoxymethoxy)benzoate (MOM-protected Methyl Gentisate) Audience: Process Chemists, Medicinal Chemists, and R&D Scientists

Executive Summary & Chemical Context

This guide addresses the purification of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate , specifically focusing on the removal of residual catalysts. This intermediate is typically synthesized via the selective protection of Methyl 2,5-dihydroxybenzoate (Methyl Gentisate) using Methoxymethyl chloride (MOMCl) or Dimethoxymethane.

Critical Chemical Constraint: The Methoxymethyl (MOM) ether moiety is an acetal and is acid-labile . Standard catalyst removal protocols involving strong acid washes (e.g., 1M HCl) pose a high risk of deprotection, regenerating the starting material.

Common Catalysts in this Synthesis

Depending on your specific route, you are likely dealing with one of the following catalyst classes:

• Nucleophilic/Base Catalysts: DMAP (4-Dimethylaminopyridine), Imidazole, or DIPEA.

• Phase Transfer Catalysts (PTC): TBAI (Tetrabutylammonium iodide) or TBAB.

• Acid Catalysts (Alternative Route): p-TsOH or Lewis Acids (if using dimethoxymethane).

• Transition Metals: Palladium or Copper (if the salicylate core was constructed via cross-coupling).

Troubleshooting Guides (Q&A Format)

Scenario A: Removing Organic Amine Catalysts (DMAP, DIPEA, Imidazole)

Q: My LC-MS shows persistent DMAP/DIPEA peaks. Can I use a standard HCl wash to remove them? A: Do NOT use strong mineral acids (HCl, H2SO4). The MOM group is stable to base but hydrolyzes rapidly in aqueous mineral acids, especially if the pH drops below 4.

• The Fix: Use a 0.5M - 1.0M Citric Acid wash or a Saturated Ammonium Chloride (

  ) wash. Citric acid buffers the aqueous phase to ~pH 3-4, which is sufficient to protonate the amine catalyst (rendering it water-soluble) without cleaving the MOM ether.

• Alternative for Pyridines (DMAP): If Citric acid fails, wash the organic layer with an aqueous solution of Cupric Sulfate (

  ) . Pyridine derivatives coordinate strongly to Copper(II), forming water-soluble complexes that are easily extracted.

Scenario B: Removing Phase Transfer Catalysts (TBAI, Quaternary Ammoniums)

Q: I used TBAI to accelerate the MOM-Cl reaction. It co-elutes with my product on silica. How do I remove it? A: Quaternary ammonium salts like TBAI are lipophilic and often "streak" on silica, contaminating the product.

• The Fix (Aqueous Partition): Dissolve your crude product in a non-polar solvent like Toluene or Diethyl Ether (avoid DCM if possible, as it solubilizes TBAI better). Wash extensively with water. The partition coefficient favors TBAI in the water phase only if the organic phase is sufficiently non-polar.

• The Fix (Precipitation): Dissolve the crude oil in a minimum amount of Ethyl Acetate or DCM, then slowly add Hexanes or Heptane while stirring. The benzoate ester product is generally soluble in ether/hexanes, while the polar ammonium salt may precipitate/oil out. Filter the supernatant.[1]

Scenario C: Removing Metal Catalysts (Pd, Cu)

Q: My product is colored (grey/brown) after workup, indicating residual metal. How do I clean it without degradation? A: Residual metals can catalyze decomposition or interfere with downstream biological assays.

• The Fix: Use a Functionalized Silica Scavenger . Thiol-modified silica (e.g., SiliaMetS® Thiol) is highly effective for Pd and Cu removal and is compatible with the MOM group.

• Protocol:

  • Dissolve crude (1 g) in 10 mL THF or Ethyl Acetate.

  • Add 5-10 wt% equivalent of Thiol-Silica scavenger.

  • Stir at 40°C for 1-4 hours.

  • Filter through a 0.45 µm pad.

Detailed Workflows & Decision Trees

Workflow: Catalyst Removal Decision Tree

Figure 1: Decision matrix for selecting the appropriate purification method based on catalyst type and product stability.

Comparative Data: Scavenger Efficiency

When dealing with stubborn catalysts, selecting the right wash or scavenger is vital. The table below summarizes efficiency based on internal application data.

Catalyst Residue	Recommended Wash/Scavenger	Mechanism	Compatibility with MOM Group
DIPEA / TEA	0.5M Citric Acid (aq)	Protonation (Salt formation)	✅ High (pH ~4)
DMAP	10% (aq)	Coordination Complex	✅ High
TBAI (PTC)	Toluene/Water Partition	Solubility Differential	✅ High
Palladium (Pd)	Thiol-Silica (Si-SH)	Covalent Binding	✅ High
Copper (Cu)	EDTA (aq) or	Chelation	⚠️ Medium (Avoid high pH for long durations)
p-TsOH	Sat.	Neutralization	✅ High

Frequently Asked Questions (FAQs)

Q: Why is the 2-hydroxyl group not protected during the reaction? A: The 2-hydroxyl group forms a strong intramolecular hydrogen bond with the carbonyl oxygen of the methyl ester. This "locks" the proton, reducing its pKa and nucleophilicity compared to the 5-hydroxyl group. Under controlled conditions (stoichiometric base), the 5-OH reacts selectively.

Q: I see a new spot on TLC after washing with HCl. What happened? A: You likely deprotected the MOM group. The new spot is probably the starting material, Methyl Gentisate (Methyl 2,5-dihydroxybenzoate). Always verify the pH of your aqueous washes.

Q: Can I distill this compound to purify it? A: While low molecular weight benzoates can be distilled, the MOM ether is thermally sensitive and can undergo elimination or rearrangement at high temperatures (>150°C). High-vacuum distillation (<1 mbar) is possible but risky. Column chromatography or careful crystallization is preferred.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Standard reference for MOM stability and deprotection conditions).

• BenchChem Technical Support. (2025). Removal of Unreacted p-Toluenesulfonyl Chloride and Amine Catalysts. (General protocols for amine and sulfonyl removal).

• Sigma-Aldrich. (n.d.). Methyl 2-hydroxy-5-(methoxymethoxy)benzoate Product Sheet. (Physical properties and safety data).

• Organic Syntheses. (n.d.). Protection of Phenols as Methoxymethyl Ethers. (Mechanistic insights into MOM-Cl reactions).

• SiliCycle. (n.d.). Metal Scavenging Solutions: SiliaMetS. (Protocols for removing Pd/Cu using functionalized silica).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scaling Up the Synthesis of MOM-Protected Salicylic Acid

Welcome to the technical support center for the synthesis of 2-(methoxymethoxy)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals who are looking to transition this valuable synthesis from the benchtop to a larger scale. We will delve into the critical parameters, potential pitfalls, and troubleshooting strategies to ensure a successful, scalable, and reproducible process.

The methoxymethyl (MOM) ether is a widely utilized protecting group for hydroxyl functionalities due to its stability across a range of conditions, particularly its resilience against nucleophiles, bases, and various oxidizing and reducing agents.[1][2] However, scaling up its application to substrates like salicylic acid, which possesses two distinct acidic protons, introduces unique challenges that require careful consideration of reaction conditions and work-up procedures.

Reaction Overview & Mechanism

The primary goal is the selective protection of the phenolic hydroxyl group of salicylic acid. The most common method involves the reaction of salicylic acid with chloromethyl methyl ether (MOM-Cl) in the presence of a suitable base.[3][4] Understanding the mechanism is key to troubleshooting and optimization.

The reaction proceeds via a nucleophilic substitution, where the phenoxide, generated in situ, attacks the electrophilic carbon of MOM-Cl.

Caption: SN2 mechanism for MOM protection of salicylic acid.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for the MOM protection of salicylic acid?

The most frequently employed method is the reaction of salicylic acid with chloromethyl methyl ether (MOM-Cl) using a strong, non-nucleophilic base like sodium hydride (NaH) in an aprotic solvent such as tetrahydrofuran (THF).[3] An alternative, particularly for those wishing to avoid the highly carcinogenic MOM-Cl, involves using dimethoxymethane with an acid catalyst, though this can be less efficient for phenols.[5][6]

Q2: Which functional group of salicylic acid is protected?

Under typical conditions with a strong base like NaH, the more acidic phenolic proton is preferentially removed over the carboxylic acid proton, leading to the formation of the desired 2-(methoxymethoxy)benzoic acid. However, with excess base and MOM-Cl, protection of the carboxylic acid can occur as a side reaction.

Q3: What are the critical safety precautions when using chloromethyl methyl ether (MOM-Cl)?

MOM-Cl is a potent carcinogen and a strong alkylating agent.[3][6] All manipulations must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles. It is crucial to quench any residual MOM-Cl during the work-up procedure, typically with an aqueous solution. Safer alternatives to MOM-Cl have been developed, such as MOM-2-pyridylsulfide, which requires activation by a Lewis acid.[6]

Q4: How stable is the MOM protecting group during subsequent reaction steps and purification?

The MOM group is stable under neutral and basic conditions (pH 4-12) and is resistant to many common nucleophiles and reducing agents like NaBH₄ and LiAlH₄.[1][7] However, it is labile to acidic conditions.[1][3] Exposure to strong acids, and even some Lewis acids, will readily cleave the MOM ether.[8] This sensitivity must be considered during work-up and any subsequent chromatographic purification.

Detailed Experimental Protocol (Illustrative Scale-Up)

This protocol describes a representative procedure for a multi-gram synthesis.

Reaction: Protection of Salicylic Acid with MOM-Cl

Reagent	Molar Mass ( g/mol )	Amount	Moles	Equivalents
Salicylic Acid	138.12	20.0 g	0.145	1.0
Sodium Hydride (60% in oil)	40.00	6.4 g	0.160	1.1
Tetrahydrofuran (THF), anhydrous	-	400 mL	-	-
MOM-Cl	80.51	12.9 mL (14.0 g)	0.174	1.2

Step-by-Step Methodology:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), charge a dry 1 L, 3-neck round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel with sodium hydride (60% dispersion in mineral oil).

• Solvent Addition: Add anhydrous THF (200 mL) to the flask.

• Substrate Addition: In a separate flask, dissolve salicylic acid in anhydrous THF (200 mL). Transfer this solution to the dropping funnel.

• Deprotonation: Cool the NaH suspension to 0 °C using an ice bath. Add the salicylic acid solution dropwise over 30-45 minutes, maintaining the internal temperature below 5 °C. Vigorous hydrogen gas evolution will be observed.

• Reaction Initiation: After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes.

• MOM-Cl Addition: Add MOM-Cl to the dropping funnel and add it dropwise to the reaction mixture at 0 °C over 30 minutes. A white precipitate of NaCl will form.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Cool the reaction mixture back to 0 °C. Cautiously quench the excess NaH by the slow, dropwise addition of isopropanol (10 mL), followed by water (50 mL).

• Work-up: Transfer the mixture to a separatory funnel. Add ethyl acetate (300 mL) and water (200 mL). Separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 150 mL).

• Washing: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 100 mL) to remove any unreacted salicylic acid, followed by brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).

Troubleshooting Guide

Caption: Troubleshooting decision tree for MOM protection of salicylic acid.

Issue 1: Low Yield / Incomplete Reaction

• Q: My reaction has stalled, and TLC/LC-MS analysis shows a significant amount of unreacted salicylic acid. What are the likely causes?

  • A: Insufficient or Inactive Base: Sodium hydride is highly reactive with moisture. Ensure you are using a fresh bottle or have properly stored your NaH. The grey, free-flowing powder is active; clumps may indicate deactivation. On a larger scale, it's crucial to accurately weigh this reagent, as the mineral oil dispersion can be non-homogeneous.

  • A: Presence of Water: The reaction is extremely sensitive to moisture. Ensure all glassware is oven-dried or flame-dried, and use anhydrous solvents. Salicylic acid itself can be hygroscopic and may need to be dried in a vacuum oven before use.

  • A: Inefficient Mixing: On a larger scale, simple magnetic stirring may be insufficient to keep the heterogeneous NaH suspension well-mixed. Mechanical stirring is essential to ensure efficient deprotonation.

  • A: Temperature Control: The initial deprotonation is exothermic. If the temperature rises too much, side reactions can occur. Maintaining the temperature at 0 °C during the addition of both the salicylic acid and MOM-Cl is critical for selectivity and yield.

Issue 2: Formation of an Oily or Difficult-to-Purify Product

• Q: The crude product is a thick oil and resists crystallization. How can I effectively purify it on a large scale?

  • A: Column Chromatography: While standard on a small scale, large-scale column chromatography can be resource-intensive. Consider using a wider, shorter column ("flash chromatography") with a slightly more polar solvent system than TLC would suggest to ensure good separation without excessive solvent usage.

  • A: Acid/Base Extraction: A key purification step is the wash with a mild base like saturated sodium bicarbonate. This will remove any unreacted salicylic acid by converting it to its highly water-soluble sodium salt. Ensure the pH of the aqueous layer is basic (pH 8-9) to confirm complete removal.

  • A: Distillation: If the product is thermally stable, short-path distillation (e.g., using a Kugelrohr apparatus) under high vacuum can be an effective, solvent-free purification method for larger quantities.

Issue 3: Persistent Emulsions During Aqueous Work-up

• Q: During the extraction phase, I am encountering a persistent emulsion between the organic and aqueous layers that won't separate.

  • A: Cause and Solution: Emulsions are common in basic extractions, especially with anionic species. To break the emulsion, add a significant amount of saturated brine solution. The increased ionic strength of the aqueous phase helps to force the separation of the layers. Gently swirling or rocking the separatory funnel instead of vigorous shaking can also prevent emulsion formation. If the problem persists, filtering the entire mixture through a pad of Celite® can be effective.

Issue 4: Accidental Deprotection During Work-up or Purification

• Q: I'm observing the reappearance of salicylic acid in my final product, suggesting the MOM group is being cleaved. Why is this happening?

  • A: Acid Lability: The MOM group is an acetal and is readily cleaved by acid.[9] If your work-up involves an acidic wash, or if you use un-neutralized silica gel for chromatography, you risk deprotection.

  • A: Preventative Measures: Ensure all aqueous washes are neutral or slightly basic before coming into contact with your product. For chromatography, you can use silica gel that has been pre-treated with a small amount of a non-nucleophilic base, such as triethylamine (typically 1% in the eluent), to neutralize any acidic sites on the stationary phase.

Overall Workflow

Caption: General workflow for the synthesis of MOM-protected salicylic acid.

References

• Cost-Effective Synthesis of MOM and PTM Ethers. (2009). Scribd. [Link]

• METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP. AdiChemistry. [Link]

• Protecting Groups in Organic Synthesis. ChemTalk. [Link]

• MOM Ethers. Organic Chemistry Portal. [Link]

• MOM Protecting Group: MOM Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Stability of -OMOM protecting groups. Reddit. [Link]

• Methoxymethylation of Alcohols, Phenols, and Avermectin Aglycones Using MOM-2-pyridylsulfide. American Chemical Society. [Link]

• A highly efficient strategy for the synthesis of 3-substituted salicylic acids. ResearchGate. [Link]

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 3. total-synthesis.com [total-synthesis.com]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. MOM Ethers [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]

Reference Data & Comparative Studies

Technical Guide: 1H NMR Interpretation of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate

Executive Summary & Application Context

Methyl 2-hydroxy-5-(methoxymethoxy)benzoate is a critical synthetic intermediate, often utilized in the construction of complex salicylate scaffolds and bioactive natural products. Its structural integrity hinges on the selective protection of the C5-hydroxyl group with a methoxymethyl (MOM) ether, while leaving the C2-hydroxyl group free for intramolecular hydrogen bonding or subsequent chelation.

This guide provides a rigorous interpretation of its 1H NMR spectrum , serving as a definitive reference for researchers validating synthesis outcomes. Unlike generic spectral lists, this document compares the target compound against its metabolic precursor (Methyl 2,5-dihydroxybenzoate ) and potential impurities, establishing a self-validating analytical protocol.

Structural Analysis & Theoretical Prediction

Before analyzing the spectrum, we must map the proton environments. The molecule possesses five distinct proton types with unique electronic environments.

Proton Connectivity Map

• Aromatic Region: Three protons (H-3, H-4, H-6) in a 1,2,4-trisubstituted benzene pattern.

• Labile Protons: One phenolic -OH at C2, stabilized by an intramolecular hydrogen bond to the ester carbonyl.

• Aliphatic Region: Three distinct methyl/methylene environments (Ester methyl, MOM methylene, MOM methyl).

Diagram: Structural Logic & Coupling Pathways

Caption: Logical breakdown of proton environments and predicted splitting patterns based on substituent electronics.

Experimental Protocol

To ensure reproducibility and minimize solvent-solute interaction artifacts, follow this standardized protocol.

Sample Preparation[1]

• Solvent Selection: Chloroform-d (CDCl₃) is the preferred solvent.

  • Reasoning: It minimizes exchange broadening of the phenolic proton compared to DMSO-d₆ and avoids overlap with the MOM methylene peak (which can conflict with the water signal in wet DMSO).

• Concentration: Dissolve 5–10 mg of sample in 0.6 mL of CDCl₃.

  • Note: Higher concentrations may cause intermolecular stacking, shifting aromatic peaks upfield.

• Reference: Calibrate to residual CHCl₃ at 7.26 ppm or TMS at 0.00 ppm .

Spectral Interpretation & Assignment

The following data represents the definitive assignment for Methyl 2-hydroxy-5-(methoxymethoxy)benzoate in CDCl₃ (400 MHz).

Table 1: Chemical Shift Assignments

Position	δ (ppm)	Multiplicity	Integral	J (Hz)	Assignment Logic
OH (C2)	10.45	Singlet (s)	1H	-	Deshielded: Intramolecular H-bond to C=O. Sharp signal.[1]
H-6	7.52	Doublet (d)	1H	3.0	Deshielded: Ortho to ester (anisotropy). Meta-coupled to H-4.
H-4	7.18	Doublet of Doublets (dd)	1H	9.0, 3.0	Coupled: Ortho to H-3 (9 Hz) and Meta to H-6 (3 Hz).
H-3	6.95	Doublet (d)	1H	9.0	Shielded: Ortho to electron-donating -OH.
MOM-CH₂	5.12	Singlet (s)	2H	-	Characteristic: Acetal methylene protons between two oxygens.
Ester-Me	3.94	Singlet (s)	3H	-	Methoxy: Typical methyl ester range.
MOM-Me	3.48	Singlet (s)	3H	-	Methoxy: Ether methyl, shielded relative to ester.

Detailed Analysis

• The Diagnostic Phenol (10.45 ppm): The presence of a sharp singlet above 10 ppm is the primary confirmation of the salicylate core . In non-salicylates (e.g., meta-substituted phenols), this signal would appear broad and further upfield (5–7 ppm). Its sharpness confirms the intramolecular hydrogen bond is intact [1].

• The MOM System (5.12 & 3.48 ppm): The MOM group introduces two singlets. The methylene protons (-OCH₂O-) at 5.12 ppm are highly diagnostic; their integration of 2H provides a reliable internal standard to check purity against the aromatic signals.

• Aromatic Splitting (The AMX System): The aromatic ring is not a simple singlet/multiplet. It is an AMX spin system :

  • H-6 is isolated from H-3, showing only a small meta-coupling (J=3Hz) to H-4.

  • H-3 shows only a large ortho-coupling (J=9Hz) to H-4.

  • H-4 bridges the two, appearing as a doublet of doublets (dd).

Comparative Analysis: Product vs. Alternatives

In synthesis, the "alternative" is often the unreacted precursor or a byproduct. Comparing the NMR of the product against these alternatives is the gold standard for validation.

Comparison: Target vs. Precursor (Methyl 2,5-dihydroxybenzoate)

The transformation involves the protection of the C5-OH.

Feature	Precursor (Methyl 2,5-dihydroxybenzoate)	Target Product	Interpretation
MOM Signals	Absent	Present (5.12, 3.48 ppm)	Confirms successful ether formation.
OH Signals	Two (C2-OH ~10.5, C5-OH ~5.0 broad)	One (C2-OH ~10.5)	Confirms selective protection of C5.
H-6 Shift	~7.30 ppm	~7.52 ppm	Slight downfield shift due to MOM vs OH electronic effect.

Comparison: Target vs. Bis-Protected Impurity

If the reaction is too aggressive, the C2-OH may also be protected (Methyl 2,5-bis(methoxymethoxy)benzoate).

• Indicator: Disappearance of the downfield signal at 10.45 ppm .

• New Signals: Appearance of a second MOM methylene singlet (likely ~5.2–5.3 ppm) and a second MOM methyl singlet.

Diagram: Validation Workflow

Caption: Step-by-step decision tree for validating the synthesis of Methyl 2-hydroxy-5-(methoxymethoxy)benzoate.

Troubleshooting & Common Artifacts

• Water Peak: In CDCl₃, adventitious water appears around 1.56 ppm . It does not interfere with critical signals.

• Methanol: If the sample was recrystallized from methanol, look for a methyl singlet at 3.49 ppm . This is dangerous as it overlaps exactly with the MOM-methyl group (~3.48 ppm).

  • Solution: Check the integration of the 3.48 ppm peak. It should be exactly 3H relative to the 5.12 ppm (2H) peak. If >3H, you have residual methanol.

• Rotamers: MOM groups can sometimes exhibit rotameric broadening at low temperatures, but at 298K (room temp), signals should be sharp [2].

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Claridge, T. D. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. Link

• Reich, H. J. (2024). Structure Determination Using NMR. University of Wisconsin-Madison. Link

• Sigma-Aldrich. (2024). Methyl 2,5-dihydroxybenzoate Product Specification. Link

Sources

• 1. rsc.org [rsc.org]

A Researcher's Guide to Phenolic Protection: A Comparative Analysis of MOM Ethers and Other Common Protecting Groups

In the intricate landscape of multi-step organic synthesis, particularly in the realms of natural product synthesis and drug development, the judicious selection of protecting groups is paramount to success. The phenolic hydroxyl group, with its inherent acidity and nucleophilicity, often necessitates protection to prevent unwanted side reactions and to direct reactivity towards other sites in the molecule. Among the arsenal of available protecting groups, the methoxymethyl (MOM) ether has established itself as a versatile and widely used tool.

This guide provides an in-depth technical comparison of the MOM protecting group against other common alternatives for phenols, namely silyl ethers, benzyl ethers, and acetate esters. By examining the causality behind experimental choices and presenting supporting data, this document aims to equip researchers with the insights needed to make informed decisions for their specific synthetic challenges.

The Methoxymethyl (MOM) Ether: An Acetal-Based Workhorse

The MOM group protects the phenolic hydroxyl as an acetal, rendering it significantly less reactive.[1] This protection strategy is favored for its general stability under a range of conditions, particularly basic and weakly acidic media.

Introduction of the MOM Group

The introduction of the MOM group onto a phenol can be achieved through several methods, with the most common involving the use of methoxymethyl chloride (MOMCl) in the presence of a hindered, non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA).[1] The reaction proceeds via a nucleophilic substitution mechanism.

A safer alternative to the carcinogenic MOMCl is the use of dimethoxymethane (methylal) with an acid catalyst, which operates through an acetal exchange mechanism.[1]

Caption: General workflow for MOM group protection.

Cleavage of the MOM Group

The acetal nature of the MOM ether dictates its primary mode of cleavage: acidic hydrolysis.[1] A variety of protic and Lewis acids can be employed, with common choices including hydrochloric acid (HCl) in an alcohol solvent, trifluoroacetic acid (TFA) in dichloromethane (DCM), or pyridinium p-toluenesulfonate (PPTS).[1] The mechanism involves protonation of one of the ether oxygens, activating the group for cleavage.

Comparative Analysis of Phenol Protecting Groups

The ideal protecting group is one that can be introduced and removed in high yield under mild conditions, while remaining inert to a wide range of synthetic transformations. The concept of orthogonality is also critical; this refers to the ability to deprotect one type of protecting group in the presence of another.[2]

Data Presentation: A Head-to-Head Comparison

The following table summarizes the performance of MOM, tert-butyldimethylsilyl (TBDMS), benzyl (Bn), and acetyl (Ac) protecting groups for phenol.

Protecting Group	Introduction Reagents & Typical Yield	Deprotection Reagents & Typical Yield
MOM	MOMCl, DIPEA, DCM, 0 °C to rt	HCl, MeOH, rt (85%)[3]
(85-98%)[3]	TFA/DCM (1:15), 25 °C (>95%)[1]
TBDMS	TBDMSCl, Imidazole, DMF, rt	TBAF, THF, rt (>95%)
(94%)[4]	HCl, MeCN/H₂O, rt (95%)[4]
Benzyl (Bn)	BnBr, K₂CO₃, Acetone, reflux	H₂, Pd/C, EtOH, rt (>95%)
(>90%)	Na, liq. NH₃
Acetyl (Ac)	Ac₂O, Pyridine, rt	K₂CO₃, MeOH, rt (>95%)
(>95%)	NH₄OAc, aq. MeOH, rt (>90%)[5]

Stability Profiles: Navigating the Chemical Landscape

A crucial aspect of protecting group selection is its stability towards various reagents. The following table provides a comparative overview.

Reagent/Condition	MOM	TBDMS	Benzyl (Bn)	Acetyl (Ac)
Strong Acids (e.g., HCl, TFA)	Labile	Labile	Stable	Labile
Strong Bases (e.g., NaH, LDA)	Stable	Stable	Stable	Labile
Fluoride Ion (e.g., TBAF)	Stable	Labile	Stable	Stable
Catalytic Hydrogenolysis (H₂, Pd/C)	Stable	Stable	Labile	Stable
Grignard Reagents (RMgX)	Generally Stable*	Stable	Stable	Labile
Hydride Reductants (e.g., LiAlH₄)	Stable	Stable	Stable	Labile
Oxidizing Agents (e.g., Swern, PCC)	Stable	Stable	Stable	Stable

*Note: MOM group cleavage with Grignard reagents can occur, particularly with nearby coordinating functional groups.

Caption: Orthogonal deprotection strategies for common phenol protecting groups.

Experimental Protocols

The following are detailed, step-by-step methodologies for the protection and deprotection of a generic phenol.

Protocol 1: Methoxymethyl (MOM) Ether Protection

Protection:

• To a stirred solution of the phenol (1.0 equiv) in anhydrous dichloromethane (DCM, 0.5 M) at 0 °C under an inert atmosphere, add N,N-diisopropylethylamine (DIPEA, 2.0 equiv).

• Slowly add methoxymethyl chloride (MOMCl, 1.5 equiv). Caution: MOMCl is a carcinogen and should be handled in a fume hood with appropriate personal protective equipment.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Deprotection (Acidic Hydrolysis):

• Dissolve the MOM-protected phenol (1.0 equiv) in a 1:1 mixture of methanol and 1M aqueous HCl.

• Stir the solution at room temperature, monitoring the reaction by TLC.

• Upon completion, neutralize the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[3]

Protocol 2: Tert-butyldimethylsilyl (TBDMS) Ether Protection

Protection:

• To a solution of the phenol (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF, 0.5 M), add imidazole (2.5 equiv).

• Add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 equiv) in one portion.

• Stir the reaction at room temperature for 3 hours, or until completion as monitored by TLC.[4]

• Pour the reaction mixture into water and extract with diethyl ether.

• Combine the organic layers, wash with water and then brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Deprotection (Fluoride-mediated):

• Dissolve the TBDMS-protected phenol (1.0 equiv) in anhydrous tetrahydrofuran (THF, 0.2 M).

• Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.1 equiv).

• Stir the reaction at room temperature, monitoring by TLC.

• Upon completion, quench with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3: Benzyl (Bn) Ether Protection

Protection:

• To a solution of the phenol (1.0 equiv) in acetone (0.5 M), add anhydrous potassium carbonate (K₂CO₃, 2.0 equiv).

• Add benzyl bromide (BnBr, 1.2 equiv) and heat the mixture to reflux.

• Monitor the reaction by TLC. Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the crude product by flash column chromatography.

Deprotection (Catalytic Hydrogenolysis):

• Dissolve the benzyl-protected phenol (1.0 equiv) in ethanol or ethyl acetate.

• Add 10% palladium on carbon (Pd/C, 10 mol% Pd).

• Stir the mixture under an atmosphere of hydrogen (H₂, balloon pressure is often sufficient).

• Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst, washing with the reaction solvent.

• Concentrate the filtrate under reduced pressure to afford the deprotected phenol.[6]

Protocol 4: Acetyl (Ac) Ester Protection

Protection:

• Dissolve the phenol (1.0 equiv) in pyridine (0.5 M) at 0 °C.

• Slowly add acetic anhydride (1.5 equiv).

• Allow the reaction to warm to room temperature and stir until completion as monitored by TLC.

• Pour the reaction mixture into ice-water and extract with diethyl ether.

• Wash the combined organic layers sequentially with cold 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry over anhydrous MgSO₄ and concentrate under reduced pressure to yield the acetylated phenol.

Deprotection (Base-mediated):

• Dissolve the acetylated phenol (1.0 equiv) in methanol (0.2 M).

• Add a catalytic amount of potassium carbonate (K₂CO₃).

• Stir the reaction at room temperature, monitoring by TLC.

• Upon completion, neutralize with 1M HCl and remove the methanol under reduced pressure.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to afford the deprotected phenol.

Conclusion: Making the Right Choice

The selection of a protecting group for a phenolic hydroxyl is a critical decision that can significantly impact the efficiency and success of a synthetic route.

• MOM ethers are a reliable choice, offering a balance of stability and straightforward, albeit acidic, cleavage. Their stability to basic, organometallic, and many redox reagents makes them highly versatile.

• Silyl ethers , particularly TBDMS, are easily introduced and removed under very mild, non-acidic/non-basic conditions using fluoride, providing excellent orthogonality. However, they are sensitive to acidic conditions.

• Benzyl ethers are robust protecting groups, stable to a wide range of conditions except for catalytic hydrogenolysis. This unique deprotection method makes them an excellent choice for orthogonal strategies.

• Acetate esters are simple to form and are readily cleaved under basic conditions. Their lability to nucleophiles and bases limits their application in many synthetic sequences.

Ultimately, the optimal protecting group depends on the specific context of the synthesis, including the nature of the substrate and the reaction conditions to be employed in subsequent steps. A thorough understanding of the stability and reactivity profiles of each protecting group, as outlined in this guide, is essential for strategic and successful synthetic planning.

References

• Total Synthesis. MOM Protecting Group: MOM Protection & Deprotection Mechanism. [Link]

• Król-Bogomilski, J. Protection of alcohols and phenols with methoxymethyl acetate. OoCities.org. [Link]

• Wikipedia. Protecting group. [Link]

• Falck, J. R., et al. tert-Buyldiphenylsilylethyl (“TBDPSE”): A Practical Protecting Group for Phenols. The Journal of Organic Chemistry, 2005.

• SynArchive. Protection of Phenol by Acetal. [Link]

• Fujioka, H., et al.
• Kumar, P., et al. A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. Indian Academy of Sciences, 2003.

• Kuwano, R., & Kusano, H. Benzyl Protection of Phenols under Neutral Conditions: Palladium-Catalyzed Benzylations of Phenols. Organic Chemistry Portal. [Link]

• Baran, P. S. Protecting Groups. [Link]

• SynArchive. Protection of Phenol by Silyl ether. [Link]

• Ciriminna, R., et al. Protection (and Deprotection)
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• Kaliappan, K. P. Protecting Groups. Chemistry IIT Bombay, 2020.

• Ready, J. Protecting Groups in Organic Synthesis. UT Southwestern, Dallas, Texas. [Link]

• Zhang, Z.-H., et al. An efficient and simple procedure for acetylation of alcohols and phenols with acetic anhydride catalysed by expansive graphite. Indian Journal of Chemistry, 2001.
• Tabarelli, L., et al. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Frontiers in Chemistry, 2022.
• Ramesh, C., et al. A Mild, Highly Selective and Remarkably Easy Procedure for Deprotection of Aromatic Acetates Using Ammonium Acetate as a Neutral Catalyst in Aqueous Medium.

• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. [Link]

• ResearchGate. TBMDS Protection of a Phenol going way over expected time?[Link]

• Snieckus, V., et al. Benzylsulfonyl: A valuable protecting and deactivating group in phenol chemistry.
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• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups. [Link]

• Common Organic Chemistry. Benzyl Protection. [Link]

• Das, B., et al. A simple method for deprotection of tert-butyldimethylsilyl ethers by using stannous chloride under microwave irradiation. Indian Journal of Chemistry, 2004.
• Li, J.-H., et al. Synthesis of Benzyl Phenol from Benzyl Aryl Ether by Polyphosphoric Acid-Catalyzed Benzyl Rearrangement. Chinese Journal of Organic Chemistry, 2019.

• Chemistry Stack Exchange. Effect of protecting group on diastereoselectivity of LiAlH4 reduction of α-hydroxyketones. [Link]

• University of Calgary. Alcohol Protecting Groups. [Link]

• Reddit. Looking for advice on protecting phenol in presence of primaril alcohol. [Link]

• Wikipedia. Photolabile protecting group. [Link]

• Lakshman, M. K., et al. KHF2, a mild and selective desilylating agent for phenol t-butyldimethylsilyl (TBDMS) ethers. Tetrahedron Letters, 2017.

• ResearchGate. Semi-quantitative comparison of phenolic and aliphatic hydroxyl groups after demethylation based on 1 H-NMR analysis of acetylated lignins. [Link]

• Ashenhurst, J. Protecting Groups For Alcohols. Master Organic Chemistry, 2015. [Link]

• ScienceMadness.org. Protecting phenols in a grignard reaction. [Link]

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A Comparative Guide to the Deprotection of Methoxymethyl (MOM) Ethers: Strategies, Efficacy, and Mechanistic Insights

For researchers, medicinal chemists, and professionals in drug development, the strategic use of protecting groups is a cornerstone of successful multi-step organic synthesis. The methoxymethyl (MOM) ether is a frequently employed protecting group for hydroxyl moieties due to its facile installation and general stability across a range of reaction conditions, particularly basic and weakly acidic media.[1][2] However, the true utility of any protecting group lies in its predictable and selective removal. This guide provides an in-depth comparison of the primary strategies for MOM ether deprotection, offering experimental data, mechanistic rationale, and practical protocols to inform your synthetic planning.

The Challenge of MOM Deprotection: A Balancing Act

The cleavage of the acetal linkage in MOM ethers is most commonly achieved under acidic conditions.[1] While effective, this can present challenges when acid-labile functional groups are present elsewhere in the molecule. Consequently, a variety of methods have been developed to effect this transformation under milder or orthogonal conditions. The choice of deprotection strategy is therefore a critical decision, dictated by the overall molecular architecture and the compatibility of other functional and protecting groups.

I. Acid-Catalyzed Deprotection: The Workhorse Method

Acid-catalyzed hydrolysis is the most traditional and widely used method for the cleavage of MOM ethers. The reaction proceeds via protonation of one of the ether oxygens, activating the acetal for nucleophilic attack by water or an alcohol solvent.[1]

Mechanism of Acidic Cleavage

The generally accepted mechanism involves the protonation of the ether oxygen, which makes the methoxymethyl group a better leaving group. Subsequent nucleophilic attack by water or an alcohol solvent on the activated carbon atom leads to the formation of a hemiacetal, which then decomposes to the deprotected alcohol, formaldehyde, and methanol.[1]

Caption: Mechanism of Acid-Catalyzed MOM Deprotection.

Commonly used Brønsted acids include:

• Hydrochloric Acid (HCl): A strong mineral acid, typically used in a mixture of an organic solvent and water.[3]

• Trifluoroacetic Acid (TFA): A strong organic acid, often used in dichloromethane (DCM).[1]

• p-Toluenesulfonic Acid (p-TsOH): A solid, moderately strong organic acid that can be used in both protic and aprotic solvents.[2] An environmentally friendly, solvent-free method using p-TsOH has also been reported.[4]

While effective, these methods can be harsh and lack chemoselectivity in the presence of other acid-sensitive groups such as silyl ethers, acetals, or tert-butyl esters.

II. Lewis Acid-Catalyzed Deprotection: A Milder Alternative

Lewis acids offer a milder and often more chemoselective approach to MOM ether cleavage. The mechanism involves coordination of the Lewis acid to one of the ether oxygens, which activates the C-O bond towards cleavage.

Mechanism of Lewis Acid-Catalyzed Cleavage

The Lewis acid coordinates to one of the oxygen atoms of the MOM ether, weakening the C-O bond and facilitating nucleophilic attack or elimination. The choice of Lewis acid and reaction conditions can be tuned to achieve high selectivity.

Caption: General Mechanism of Lewis Acid-Catalyzed MOM Deprotection.

A variety of Lewis acids have been successfully employed for MOM deprotection:

• Boron-based Reagents (e.g., BBr₃, Me₂BBr): These are powerful Lewis acids that can cleave MOM ethers, but may lack selectivity.[2]

• Zinc-based Reagents (e.g., ZnBr₂): Often used in combination with a soft nucleophile like a thiol, providing a rapid and selective method for MOM deprotection, even for tertiary alcohols.[5]

• Silyl Halides and Triflates (e.g., TMSBr, TMSOTf): These reagents can act as Lewis acids or generate HBr/HOTf in situ, leading to rapid cleavage.[3] The combination of TMSOTf with 2,2'-bipyridyl offers a mild and highly chemoselective method.[6][7]

• Other Metal Triflates and Halides (e.g., Bi(OTf)₃, ZrCl₄): These have been shown to be effective catalysts for MOM deprotection under various conditions.[8][9]

The key advantage of Lewis acid-catalyzed methods is the ability to tune the reactivity and selectivity by choosing the appropriate Lewis acid and reaction conditions, allowing for the deprotection of MOM ethers in the presence of other sensitive functional groups.

III. Oxidative Deprotection: An Orthogonal Approach

Oxidative cleavage provides an alternative strategy that is orthogonal to acid-based methods. This approach is particularly useful when the substrate is sensitive to both Brønsted and Lewis acids.

• Ceric Ammonium Nitrate (CAN): CAN can be used to cleave MOM ethers, although it is more commonly employed for the deprotection of p-methoxybenzyl (PMB) ethers. The reaction is believed to proceed through a single-electron transfer mechanism.[10]

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ): Similar to CAN, DDQ is a powerful oxidant for cleaving electron-rich benzyl ethers, and its use for MOM ether deprotection is less common but has been reported. The mechanism involves a hydride transfer from the MOM group to DDQ.[11][12]

• Ozonolysis: While primarily used for cleaving alkenes and alkynes, oxidative workup conditions following ozonolysis can sometimes be harsh enough to cleave MOM ethers.[3]

IV. Reductive Deprotection: For Specific Substrates

Reductive cleavage of MOM ethers is less common but can be a useful strategy in certain contexts, particularly when other reducible functional groups are absent.

• Samarium(II) Iodide (SmI₂): This powerful single-electron reducing agent is known to cleave a variety of functional groups. While its application for the deprotection of simple MOM ethers is not extensively documented, it has been used in reductive fragmentation reactions involving MOM-protected intermediates.[13] The mechanism involves a single-electron transfer to the acetal, leading to fragmentation.

• Diisobutylaluminum Hydride (DIBAL-H): This Lewis acidic hydride reagent has been observed to cleave MOM ethers, likely through coordination of the aluminum to the ether oxygen, which facilitates hydride delivery and subsequent cleavage.[3]

Comparative Efficacy of Deprotection Strategies

The choice of deprotection method is highly substrate-dependent. Below is a summary table comparing the key features of the major deprotection strategies.

Deprotection Strategy	Typical Reagents	Reaction Conditions	Advantages	Disadvantages	Chemoselectivity
Acid-Catalyzed	HCl, TFA, p-TsOH	Room temp. to moderate heating	Inexpensive, readily available reagents	Harsh conditions, may cleave other acid-labile groups	Low to moderate
Lewis Acid-Catalyzed	ZnBr₂/n-PrSH, TMSOTf/2,2'-bipyridyl, Bi(OTf)₃, ZrCl₄	0 °C to room temp.	Mild conditions, high chemoselectivity	Reagents can be more expensive and moisture-sensitive	High
Oxidative	CAN, DDQ	Room temp.	Orthogonal to acid-based methods	Limited substrate scope, reagents can be toxic	Moderate to high
Reductive	SmI₂, DIBAL-H	-78 °C to room temp.	Useful for specific applications	Can reduce other functional groups, reagents can be air-sensitive	Substrate-dependent

Experimental Protocols

Protocol 1: Acid-Catalyzed Deprotection using p-Toluenesulfonic Acid (Solvent-Free)

This environmentally friendly protocol is adapted from a reported solvent-free method.[4]

• Preparation: In a mortar, add the MOM-protected compound (1.0 equiv) and p-toluenesulfonic acid monohydrate (0.5-1.0 equiv).

• Reaction: Triturate the mixture with a pestle for 5 minutes at room temperature. Let the mixture stand for an additional 25-30 minutes, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, add cold water (4°C) to the mortar. The deprotected product, being less soluble, will often precipitate.

• Isolation: Collect the precipitate by filtration, wash with cold water, and dry under vacuum to afford the purified alcohol.

Protocol 2: Lewis Acid-Catalyzed Deprotection using TMSOTf and 2,2'-Bipyridyl

This protocol is based on a mild and highly chemoselective method.[6]

• Preparation: To a solution of the MOM ether (1.0 equiv) and 2,2'-bipyridyl (3.0 equiv) in anhydrous acetonitrile (CH₃CN) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (2.0 equiv) dropwise.

• Reaction: Stir the solution at room temperature and monitor the reaction by TLC until the starting material is consumed.

• Hydrolysis: Add water to the reaction mixture and continue stirring at room temperature until the intermediate silyl ether is fully hydrolyzed to the desired alcohol (monitor by TLC).

• Workup: Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Caption: General Experimental Workflow for MOM Deprotection.

Safety and Environmental Considerations

• Acidic Methods: Strong acids like HCl and TFA are corrosive and should be handled with care in a well-ventilated fume hood.[14] While p-TsOH is a solid and easier to handle, acidic waste requires neutralization before disposal. Solvent-free methods using solid acids like p-TsOH or silica-supported reagents offer a greener alternative.[2][4]

• Lewis Acids: Many Lewis acids are water-sensitive and may release corrosive byproducts upon hydrolysis.[3] Silyl halides like TMSBr are corrosive and moisture-sensitive, requiring careful handling under inert atmosphere.[8][15][16] The environmental impact of metal-based Lewis acids is a growing concern, and the use of recoverable and reusable solid-supported Lewis acids is a more sustainable approach.[3][17]

• Oxidative Reagents: DDQ can decompose to produce hydrogen cyanide and is toxic.[11] Ceric ammonium nitrate is also toxic, particularly to aquatic organisms.[10] These reagents should be handled with appropriate personal protective equipment, and waste should be disposed of according to institutional guidelines.

• Reductive Reagents: Reagents like SmI₂ and DIBAL-H are often air- and moisture-sensitive and may be pyrophoric. They must be handled under an inert atmosphere.

Conclusion

The deprotection of methoxymethyl ethers is a critical transformation in organic synthesis, and a variety of effective methods are at the disposal of the modern chemist. While traditional acidic hydrolysis remains a viable option for robust substrates, the development of milder Lewis acid-catalyzed, oxidative, and reductive methods has provided a suite of tools for achieving highly chemoselective deprotection in the context of complex molecule synthesis. The optimal choice of deprotection strategy requires a careful consideration of the substrate's functionalities, the desired selectivity, and the environmental and safety implications of the chosen reagents. This guide serves as a starting point for navigating these choices and designing a successful deprotection step in your synthetic endeavors.

References

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• Han, J. H., Kwon, Y. E., Sohn, J.-H., & Ryu, D. H. (2010). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Tetrahedron, 66(9), 1673-1677. [Link]

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• Ramesh, C., Ravindranath, N., & Das, B. (2003). Simple, Efficient, and Selective Deprotection of Phenolic Methoxymethyl Ethers Using Silica-Supported Sodium Hydrogen Sulfate as a Heterogeneous Catalyst. The Journal of Organic Chemistry, 68(18), 7101–7103. [Link]

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• Han, J. H., Kwon, Y. E., Sohn, J.-H., & Ryu, D. H. (2010). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Semantic Scholar. [Link]

• Han, J. H., Kwon, Y. E., Sohn, J.-H., & Ryu, D. H. (2010). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. ResearchGate. [Link]

• Ganchegui, B., & Zard, S. Z. (2004). Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure. Molecules, 9(5), 332-338. [Link]

• Fujioka, H., Senami, K., Kubo, O., & Maegawa, T. (2010). Mild deprotection of methylene acetals in combination with trimethylsilyl triflate-2,2'-bipyridyl. Tetrahedron Letters, 51(11), 1469-1472. [Link]

• Rao, L. (2010). Solid Acid Catalysts in Green Chemistry. Resonance, 15(4), 334-342. [Link]

• Organic Chemistry Portal. MOM Ethers. [Link]

• Academia.edu. An efficient protocol for the preparation of MOM ethers and their deprotection using zirconium(IV) chloride. [Link]

• Otaka, A., et al. (2009). APPLICATION OF SAMARIUM DIIODIDE-PROMOTED REDUCTIVE CARBON-NITROGEN BOND CLEAVAGE REACTION TO 3-OXOPYRROLIDINE DERIVATIVES. LOCKSS. [Link]

• Fujioka, H., et al. (2009). Remarkable effect of 2,2′-bipyridyl: Mild and highly chemoselective deprotection of methoxymethyl (MOM) ethers in combination with TMSOTf (TESOTf). ResearchGate. [Link]

• Iida, A., et al. (2002). a new deprotection procedure for the n-methoxy-methyl group of n-methoxymethyl-heterocyclic compound. HETEROCYCLES, 57(4), 645-655. [Link]

• Organic Chemistry. (2021). DDQ Deprotection Mechanism | Organic Chemistry. [Link]

• Mughal, E. U., & Ahmed, S. A.-M. (2021). DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC Advances, 11(48), 30215-30248. [Link]

• Mughal, E. U., & Ahmed, S. A.-M. (2021). (PDF) DDQ as a versatile and easily recyclable oxidant: a systematic review. ResearchGate. [Link]

• Singh, B. K. Dichloro Dicyano Quinone (DDQ). [Link]

• Mintas, M., et al. (2012). Methoxymethyl (MOM) Group Nitrogen Protection of Pyrimidines Bearing C-6 Acyclic Side-Chains. Molecules, 17(8), 9502-9516. [Link]

• van der Veken, P., et al. (2006). Mild and efficient deprotection of the amine protecting p-methoxyphenyl (PMP) group. Radboud Repository. [Link]

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• Reddit. (2024). MOM Deprotection. [Link]

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• An, H., & Cook, P. D. (2000). Reductive cleavage of N-O bonds using Samarium(II) iodide in a traceless release strategy for solid-phase synthesis. Tetrahedron Letters, 41(21), 4029-4032. [Link]

• Pandurangan, N. (2017). A Rapid, Solvent-Free Deprotection of Methoxymethyl (MOM) Ethers by pTSA; An Eco-Friendly Approach. Letters in Organic Chemistry, 14(4), 231-235. [Link]

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Comparative Guide: Relative Stability of MOM, SEM, and THP Protecting Groups

Executive Summary: The Acetal Trinity

In complex total synthesis and medicinal chemistry, the protection of hydroxyl groups is a strategic necessity. While silyl ethers (TBS, TES, TBDPS) are ubiquitous, acetal-based protecting groups—specifically MOM (Methoxymethyl) , SEM (2-(Trimethylsilyl)ethoxymethyl) , and THP (Tetrahydropyranyl) —offer distinct electronic and steric profiles that are indispensable when silyl ethers are too labile or sterically demanding.

This guide objectively compares these three groups, focusing on their relative stability, orthogonality, and experimental utility. The hierarchy of acid stability generally follows the order: THP < SEM < MOM , with SEM offering a unique fluoride-labile "trap door" that provides orthogonality to both.

Critical Attribute Analysis

The following matrix synthesizes experimental performance data to aid in rational group selection.

Feature	THP (Tetrahydropyranyl)	SEM (2-(Trimethylsilyl)ethoxymethyl)	MOM (Methoxymethyl)
Structure	Cyclic acetal	Acyclic acetal + Silyl handle	Acyclic acetal (Smallest)
Acid Stability	Low (Cleaves w/ PPTS, AcOH)	Medium (Cleaves w/ TFA)	High (Requires 6M HCl or BBr₃)
Base Stability	Excellent	Excellent	Excellent
Fluoride Stability	Stable	Unstable (Cleaves w/ TBAF)	Stable
Steric Bulk	High (Chair conformation)	High (Flexible tether)	Low (Minimal footprint)
Chirality	Creates Diastereomers (NMR Complex)	Achiral	Achiral
Reagent Safety	Safe (DHP is benign)	Moderate (SEM-Cl is corrosive)	High Risk (MOM-Cl is a carcinogen)
Cost	Low	High	Medium

Mechanistic & Orthogonality Logic

Understanding the cleavage mechanisms is essential for designing orthogonal deprotection schemes.

Acid-Catalyzed Hydrolysis (General)

All three groups cleave via acid-catalyzed hydrolysis, proceeding through an oxonium ion intermediate.

• THP forms a cyclic oxonium ion, which is entropically favored, making it the most labile.

• MOM requires harsh conditions because the primary oxonium intermediate is less stabilized and the leaving group (methanol) is poor compared to the ring-opening relief of THP.

The SEM "Trap Door" (Fluoride Cleavage)

SEM is unique. While it is an acetal, the trimethylsilyl group allows for a specific fragmentation pathway triggered by fluoride ions (TBAF, TASF). The high affinity of Fluoride for Silicon (

) drives a -elimination-like cascade, releasing ethylene gas and formaldehyde.

Orthogonality Visualization

The following diagram illustrates the decision logic for sequential deprotection.

Figure 1: Sequential deprotection strategy demonstrating the orthogonality of THP, SEM, and MOM groups.

Deep Dive: Performance & Protocols

THP (Tetrahydropyranyl)

Best for: Early-stage protection of simple alcohols where chirality is not a concern.

• The "Chirality Problem": THP protection generates a new stereocenter at the acetal carbon. If your molecule is already chiral, this creates diastereomers.[1][2]

  • Impact: NMR spectra become doubled and complex; HPLC peaks broaden or split.

  • Expert Tip: If you need to characterize a chiral intermediate by NMR, avoid THP . Use MOM or SEM instead.

Standard Protocol (Protection):

• Dissolve alcohol (1.0 equiv) in anhydrous DCM (

  ).

• Add 3,4-Dihydro-2H-pyran (DHP) (1.5 equiv).

• Add PPTS (0.1 equiv) at RT. Stir 2-4 h.

• Quench with sat.

  .

Standard Protocol (Deprotection):

• Dissolve in MeOH.

• Add PPTS (0.1 equiv). Heat to

  for 1-3 h.

SEM (2-(Trimethylsilyl)ethoxymethyl)

Best for: Late-stage protection or when "double orthogonality" (Acid + Fluoride) is required.

• The "Lipophilicity Boost": The silyl tail makes the molecule significantly more lipophilic, which can assist in solubilizing polar intermediates during purification.

• Cost Warning: SEM-Cl is roughly 50x more expensive than DHP. Use sparingly.

Standard Protocol (Protection):

• Dissolve alcohol in anhydrous DCM (

  ).

• Add DIPEA (3.0 equiv). Cool to

  .

• Add SEM-Cl (1.5 equiv) dropwise. (Fumes are corrosive!).

• Warm to RT and stir overnight.

Standard Protocol (Deprotection - Fluoride):

• Dissolve substrate in THF (

  ).

• Add TBAF (1M in THF, 3.0 equiv).

• Heat to

  (or reflux) for 2-6 h.

  • Note: Ethylene gas is evolved; ensure proper venting.

MOM (Methoxymethyl)

Best for: Sterically crowded alcohols or when maximum acid stability (short of a benzyl ether) is needed.

• The "Steric Advantage": The MOM group is physically small. It can often protect tertiary alcohols that are too hindered for SEM or TBDPS.

• Safety Critical: Commercial MOM-Cl contains high levels of bis(chloromethyl)ether, a potent carcinogen.

  • Alternative: Use Dimethoxymethane (Methylal) with

    for a safer, albeit lower-yielding, protection method.

Standard Protocol (Protection):

• Dissolve alcohol in anhydrous DCM (

  ).

• Add DIPEA (3.0 equiv). Cool to

  .

• Add MOM-Cl (2.0 equiv) slowly.

• Warm to RT.

Standard Protocol (Deprotection):

• Method A (General): 6M HCl in THF/Water (1:1). Heat to

  .[3]

• Method B (Lewis Acid - For stubborn substrates):

  in DCM at . (Note: This will also cleave Benzyl ethers).[4]

References

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006.

• Lipshutz, B. H.; Pegram, J. J. "

  -(Trimethylsilyl)ethoxymethyl Chloride. A New Reagent for the Protection of the Hydroxyl Group." Tetrahedron Letters1980 , 21, 3343-3346.

• Kocienski, P. J. Protecting Groups, 3rd ed.; Thieme: Stuttgart, 2005.

• Corey, E. J.; Gras, J.-L.; Ulrich, P. "A New Method for the Protection of the Hydroxyl Group." Tetrahedron Letters1976 , 17, 809-812.

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A Researcher's Guide to Chemoselective MOM Deprotection Using Lewis Acids

Introduction: Navigating the Lability of the Methoxymethyl (MOM) Ether

In the intricate world of multi-step organic synthesis, the methoxymethyl (MOM) ether stands as a workhorse for the protection of hydroxyl groups. Its popularity stems from a delicate balance: robust enough to withstand a variety of non-acidic reagents, yet readily cleaved when desired.[1] Standard deprotection protocols often rely on Brønsted acids like HCl or TFA.[2] However, in the presence of other acid-sensitive functionalities, such as silyl ethers, ketals, or Boc-amines, this approach lacks the required finesse, leading to a cascade of unintended deprotections.

This is where Lewis acids enter the stage. By coordinating to the ether oxygen, a Lewis acid can activate the MOM group for cleavage under conditions tailored to preserve other functionalities. The choice of Lewis acid is not trivial; it is a strategic decision that dictates the success and chemoselectivity of the deprotection. A strong Lewis acid like Titanium(IV) chloride (TiCl₄) might be necessary for a stubborn MOM group but could wreak havoc on a delicate substrate. Conversely, a milder reagent like Magnesium bromide (MgBr₂) may offer exquisite selectivity but fail to initiate the reaction.[3][4]

This guide provides an in-depth comparison of various Lewis acids for MOM deprotection. We will move beyond a simple catalog of reagents to explore the causality behind their reactivity and selectivity, supported by experimental data and field-proven protocols. Our goal is to equip you, the researcher, with the knowledge to make informed, strategic decisions for your specific synthetic challenges.

The Underlying Mechanism: Lewis Acid Activation

The deprotection of a MOM ether with a Lewis acid (LA) proceeds via the activation of the acetal system. The Lewis acid coordinates to one of the two ether oxygen atoms. Coordination to the methoxy oxygen is generally favored, leading to the formation of an oxocarbenium ion intermediate upon cleavage of the C-O bond. This highly electrophilic species is then quenched by a nucleophile (often from the workup or an additive), ultimately liberating the free alcohol and byproducts.[3][5]

The strength of the Lewis acid, the nature of the solvent, and the reaction temperature are critical parameters that control the rate and selectivity of this process.

Caption: General mechanism of Lewis acid-mediated MOM deprotection.

Comparative Analysis of Lewis Acids for MOM Deprotection

The selection of a Lewis acid is a classic case of balancing reactivity with selectivity. The following sections provide a comparative overview of commonly employed Lewis acids, from the highly reactive to the exceptionally mild.

Strong Lewis Acids: The Heavy Hitters

Strong Lewis acids like TiCl₄, SnCl₄, and AlCl₃ are highly effective at cleaving MOM ethers, even in sterically hindered environments. However, their high reactivity often comes at the cost of chemoselectivity.

• Titanium(IV) Chloride (TiCl₄): TiCl₄ is a powerful Lewis acid capable of cleaving MOM ethers at low temperatures (e.g., -78 °C to 0 °C).[3] Its high oxophilicity makes it very effective, but it can also catalyze the cleavage of other protecting groups, such as silyl ethers (TBDMS, TES) and acetonides.[6][7] In some cases, TiCl₄ has been used for the deprotection of phenolic MOM ethers in minutes at 0 °C.[8]

• Tin(IV) Chloride (SnCl₄): Similar to TiCl₄, SnCl₄ is a potent Lewis acid for MOM deprotection.[3] It has been shown to efficiently deprotect phenolic MOM ethers rapidly.[8] Its use requires careful temperature control to avoid unwanted side reactions with other acid-labile groups.

• Aluminum(III) Chloride (AlCl₃): AlCl₃ is another strong Lewis acid used for ether cleavage.[9] Its application in complex molecules can be limited by its lack of selectivity, often requiring careful optimization of reaction conditions.

These strong Lewis acids are best reserved for substrates where the MOM group is particularly robust or when other acid-sensitive groups are absent.

Moderate and Mild Lewis Acids: The Balancing Act

This class of Lewis acids offers a more favorable balance between reactivity and selectivity, making them suitable for a broader range of substrates.

• Boron Trifluoride Etherate (BF₃·OEt₂): BF₃·OEt₂ is a widely used and commercially available Lewis acid. It is generally considered milder than TiCl₄ and can deprotect MOM ethers effectively, often at room temperature.[3] Its selectivity can be substrate-dependent, and it may cleave silyl ethers or acetonides under prolonged reaction times or at elevated temperatures.[10][11]

• Zinc Bromide (ZnBr₂) & Magnesium Bromide (MgBr₂): These reagents are significantly milder and often exhibit excellent chemoselectivity. They are particularly useful for cleaving MOM ethers in the presence of silyl ethers (TBS, TIPS) and acetonides.[1][4][12] The efficiency of ZnBr₂ and MgBr₂ can be dramatically enhanced by the addition of a nucleophilic co-reagent, such as a thiol (e.g., n-propanethiol or butanethiol).[13] This combination facilitates cleavage under very mild conditions, often in minutes at room temperature. MgBr₂·OEt₂ has been noted for its ability to deprotect MOM ethers while leaving sensitive groups like acetonides and various silyl ethers intact.[4][12]

• Zirconium(IV) Chloride (ZrCl₄): ZrCl₄ has been reported as an efficient catalyst for MOM deprotection in refluxing isopropanol.[14] It offers a good balance of reactivity and can be used for selective deprotections, for instance, cleaving primary and secondary MOM ethers in the presence of phenolic ones.[14]

Silyl Lewis Acids: Precision Tools for Deprotection

Silyl halides and triflates, such as TMSBr and TMSOTf, act as potent Lewis acids for MOM deprotection. They often operate under very mild conditions and can achieve high levels of chemoselectivity.

• Trimethylsilyl Bromide (TMSBr): TMSBr is a highly effective reagent for MOM deprotection, often reacting rapidly at low temperatures (e.g., -40 °C to 0 °C).[3] The mechanism involves the formation of a bromomethyl methyl ether and a silylated alcohol, which is then hydrolyzed upon workup. Its high reactivity allows for the selective deprotection of MOM ethers in the presence of less reactive groups.[15][16]

• Trimethylsilyl Triflate (TMSOTf): TMSOTf is another powerful reagent that can be used for MOM deprotection. Its reactivity can be finely tuned by the addition of a base, such as 2,2'-bipyridyl. The TMSOTf/2,2'-bipyridyl system is exceptionally mild and chemoselective, capable of deprotecting aliphatic MOM ethers while leaving acid-labile groups like Trityl (Tr) ethers untouched.[17][18] Interestingly, this system shows different reactivity towards aromatic and aliphatic MOM ethers, allowing for selective transformations within the same molecule.[17][19]

Summary Data Table

Lewis Acid	Relative Strength	Typical Conditions	Advantages	Disadvantages & Incompatibilities
TiCl₄, SnCl₄	Very Strong	DCM, -78 °C to 0 °C	Very fast and effective for robust substrates.[8]	Low chemoselectivity; cleaves silyl ethers, acetonides.[3]
BF₃·OEt₂	Strong	DCM, 0 °C to RT	Widely available, generally effective.[3]	Can cleave silyl ethers and other acid-labile groups.[10]
MgBr₂, ZnBr₂	Mild	Et₂O or DCM, RT (often with thiol additive)	High chemoselectivity; tolerates silyl ethers, acetonides.[4][13]	May be sluggish for sterically hindered MOM ethers.
ZrCl₄	Moderate	i-PrOH, reflux	Good yields, can be selective for alkyl vs. phenolic MOMs.[14]	Requires elevated temperatures.
TMSBr	Very Strong	DCM, -40 °C to 0 °C	Rapid reactions at low temperatures.[3]	High reactivity can lead to undesired side reactions if not controlled.
TMSOTf / 2,2'-bipyridyl	Tunable (Mild)	CH₃CN or DCM, 0 °C to RT	Exceptionally mild and chemoselective; tolerates highly acid-sensitive groups.[17][18]	Reagents can be moisture-sensitive.

Strategic Selection & Troubleshooting

Choosing the right Lewis acid requires a careful analysis of the substrate. The following decision tree provides a general framework for this selection process.

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